An In-depth Technical Guide to the Mechanism of Action of Methdilazine on H1 Receptors
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed examination of the molecular interactions and downstream cellular effects of Methdilazine, a first-generation phenothiazine a...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed examination of the molecular interactions and downstream cellular effects of Methdilazine, a first-generation phenothiazine antihistamine, at the histamine H1 receptor. It encompasses its mechanism as an inverse agonist, the signaling pathways it modulates, and the experimental methodologies used to characterize its binding affinity.
Core Mechanism of Action: Inverse Agonism at the H1 Receptor
Methdilazine functions as a competitive antagonist at the histamine H1 receptor. More specifically, it acts as an inverse agonist. The H1 receptor, a G-protein coupled receptor (GPCR), exists in a conformational equilibrium between an inactive (R) and an active (R*) state. While histamine, the endogenous agonist, binds to and stabilizes the active conformation, Methdilazine preferentially binds to and stabilizes the inactive conformation. This shifts the equilibrium away from the active state, reducing the basal level of receptor signaling even in the absence of histamine.
Methdilazine's inverse agonism at the H1 receptor.
Modulation of the H1 Receptor Signaling Pathway
The binding of histamine to the H1 receptor initiates a well-defined intracellular signaling cascade. As a Gq-coupled receptor, its activation leads to the stimulation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol. The elevated cytosolic Ca2+ and DAG synergistically activate protein kinase C (PKC), which then phosphorylates various downstream target proteins, leading to the physiological responses associated with allergic reactions, such as smooth muscle contraction and increased vascular permeability.
Methdilazine, by stabilizing the inactive state of the H1 receptor, prevents this entire cascade from being initiated, thereby mitigating the effects of histamine.
H1 receptor signaling pathway and its inhibition.
Quantitative Analysis of H1 Receptor Binding Affinity
The binding affinity of a ligand for a receptor is a critical parameter in drug development. It is typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). A lower Ki or IC50 value indicates a higher binding affinity.
Compound
Receptor
Ligand
Ki (nM)
Assay System
Desloratadine
Human H1
[3H]mepyramine
0.87
CHO Cells
Levocetirizine
Human H1
[3H]mepyramine
3.0
CHO Cells
Fexofenadine
Human H1
[3H]mepyramine
10.0
CHO Cells
Diphenhydramine
Human H1
[3H]pyrilamine
14.1
U-373 MG cells
Loratadine
Human H1
[3H]mepyramine
23.0
CHO Cells
Cetirizine
Human H1
[3H]mepyramine
50.0
CHO Cells
Experimental Protocol for Determining H1 Receptor Binding Affinity
The determination of the binding affinity (Ki) of an unlabeled compound like Methdilazine is typically performed using a competitive radioligand binding assay. This method measures the ability of the unlabeled drug to displace a radiolabeled ligand that has a known high affinity for the H1 receptor.
Culture cells stably or transiently expressing the human H1 receptor (e.g., HEK293 or CHO cells).
Harvest the cells and homogenize them in a cold buffer solution.
Centrifuge the homogenate at low speed to remove nuclei and cellular debris.
Centrifuge the resulting supernatant at high speed to pellet the cell membranes.
Resuspend the membrane pellet in an appropriate assay buffer and determine the total protein concentration.
2. Binding Assay:
In a multi-well plate, add a constant concentration of a suitable radioligand (e.g., [3H]mepyramine) to each well.
Add increasing concentrations of the unlabeled test compound (Methdilazine) to the wells.
To determine non-specific binding, add a high concentration of a known H1 receptor antagonist to a separate set of wells.
Initiate the binding reaction by adding the prepared cell membrane homogenate to each well.
Incubate the plate at a specific temperature (e.g., 25°C) for a duration sufficient to reach binding equilibrium.
3. Separation and Quantification:
Terminate the binding reaction by rapid vacuum filtration through a glass fiber filter mat, which traps the cell membranes while allowing the unbound radioligand to pass through.
Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.
Allow the filters to dry, then add a scintillation cocktail.
Quantify the amount of bound radioactivity on the filters using a scintillation counter.
4. Data Analysis:
Subtract the non-specific binding from the total binding to determine the specific binding at each concentration of the test compound.
Plot the specific binding as a function of the logarithm of the competitor concentration to generate a competition curve.
Determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.
Calculate the Ki value from the IC50 using the Cheng-Prusoff equation:
Ki = IC50 / (1 + [L]/Kd)
where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand.
Workflow for competitive radioligand binding assay.
Conclusion
Methdilazine exerts its therapeutic effects by acting as an inverse agonist at the histamine H1 receptor. By binding to and stabilizing the receptor's inactive state, it effectively blocks the Gq-mediated signaling cascade that is responsible for the physiological manifestations of allergic reactions. The quantitative assessment of its binding affinity, though not specifically detailed in publicly available literature, can be determined through established experimental protocols such as competitive radioligand binding assays. This comprehensive understanding of Methdilazine's mechanism of action is fundamental for its appropriate clinical application and for the development of future H1 receptor-targeted therapeutics.
Exploratory
An In-depth Technical Guide to Methdilazine Derivatives and Their Potential Applications
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of methdilazine derivatives, focusing on their synthesis, biological activities, and potential therap...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of methdilazine derivatives, focusing on their synthesis, biological activities, and potential therapeutic applications beyond their established use as antihistamines. This document is intended to serve as a resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development.
Core Concepts: From Methdilazine to Its Derivatives
Methdilazine, chemically known as 10-[(1-methyl-3-pyrrolidinyl)methyl]-10H-phenothiazine, is a first-generation antihistamine of the phenothiazine class.[1][2] Its primary mechanism of action involves the blockade of histamine H1 receptors, leading to the alleviation of allergic symptoms.[3] However, the phenothiazine scaffold is a versatile pharmacophore that has given rise to a wide range of derivatives with diverse biological activities. The exploration of methdilazine derivatives is driven by the potential to discover novel therapeutic agents with applications in oncology, infectious diseases, and neurology.
The general structure of phenothiazine allows for substitutions at various positions, with modifications at the N-10 position of the central ring being a common strategy to modulate pharmacological activity. This guide will focus on the synthesis and biological evaluation of such derivatives, providing insights into their structure-activity relationships.
Synthesis of Methdilazine Derivatives
General Experimental Protocol for Synthesis of N-10 Substituted Phenothiazine Derivatives
This protocol is a generalized representation based on common synthetic routes for phenothiazine derivatives.[4][5]
Materials:
Phenothiazine
Chloroacetyl chloride
Hydrazine hydrate
Appropriate aryl/alkyl isothiocyanate or isocyanate
Appropriate alkyl halide
Dry benzene
Ethanol
Sodium hydroxide or other suitable base
Iodine (catalyst)
Standard laboratory glassware and purification equipment (e.g., reflux condenser, dropping funnel, filtration apparatus, rotary evaporator, chromatography columns)
Procedure:
Synthesis of N-10-acetyl-phenothiazine: Phenothiazine is reacted with chloroacetyl chloride in a suitable dry solvent like benzene, often under reflux, to yield N-10-acetyl-phenothiazine.[4]
Formation of Hydrazine Intermediate: The N-10-acetyl-phenothiazine is then treated with hydrazine hydrate to form the corresponding hydrazine derivative.[4]
Cyclization to form Heterocyclic Derivatives: The hydrazine intermediate can be reacted with various reagents to form different heterocyclic rings at the N-10 position. For example, reaction with an aryl isothiocyanate can lead to the formation of a triazine-thiol derivative.[4]
Alternative N-10 Alkylation: A more direct approach involves the reaction of the phenothiazine core with an appropriate alkyl halide in the presence of a base to introduce the desired substituent at the N-10 position.
Purification and Characterization:
The synthesized derivatives are typically purified using techniques such as recrystallization or column chromatography. The structure of the final compounds is confirmed by spectroscopic methods including Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR), and Mass Spectrometry (MS).
Potential Applications and Biological Activities
Research into phenothiazine derivatives has revealed a broad spectrum of biological activities, suggesting their potential in treating a variety of diseases.
Anticancer Activity
Numerous studies have demonstrated the cytotoxic effects of phenothiazine derivatives against various cancer cell lines. The proposed mechanisms for their anticancer activity are multifaceted and include the induction of apoptosis, inhibition of calmodulin, and modulation of key signaling pathways involved in cell proliferation and survival.[6][7][8]
Table 1: Cytotoxicity of Selected Phenothiazine Derivatives against Cancer Cell Lines
Phenothiazine derivatives have also been investigated for their antimicrobial properties against a range of bacterial and fungal pathogens. Their mechanism of action is thought to involve the disruption of bacterial cell membranes and inhibition of efflux pumps.[13][14]
Table 2: Antimicrobial Activity of Selected Phenothiazine Derivatives
Solubilization buffer (e.g., DMSO, isopropanol with HCl)
Microplate reader
Procedure:
Cell Seeding: Seed the cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the methdilazine derivatives. Include a vehicle control (solvent only) and a positive control (a known cytotoxic agent).
Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.
MTT Addition: After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours.
Formazan Solubilization: Remove the MTT solution and add the solubilization buffer to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.
This protocol describes a common method for determining the Minimum Inhibitory Concentration (MIC) of methdilazine derivatives against various microorganisms.
Materials:
Bacterial or fungal strains
Appropriate broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi)
96-well microtiter plates
Methdilazine derivatives (dissolved in a suitable solvent)
Standard antibiotics or antifungals (positive controls)
Microplate reader or visual inspection
Procedure:
Preparation of Inoculum: Prepare a standardized inoculum of the microorganism from a fresh culture.
Serial Dilution: Perform serial two-fold dilutions of the methdilazine derivatives in the broth medium in the 96-well plates.
Inoculation: Add the standardized inoculum to each well. Include a growth control (no compound) and a sterility control (no inoculum).
Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 24-48 hours for fungi).
Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.
Signaling Pathways Modulated by Phenothiazine Derivatives
Beyond their interaction with histamine receptors, phenothiazine derivatives have been shown to modulate several other critical signaling pathways, which likely contributes to their diverse pharmacological effects.
Dopamine Receptor Antagonism
Many phenothiazine derivatives exhibit antagonistic activity at dopamine receptors, particularly the D2 subtype.[17] This is the basis for their use as antipsychotic medications. The structural features of the phenothiazine nucleus and the nature of the N-10 substituent are critical for this activity.[18]
Caption: Dopamine D2 Receptor Signaling Blockade by Phenothiazines.
Induction of Apoptosis
A significant mechanism underlying the anticancer activity of phenothiazine derivatives is the induction of apoptosis, or programmed cell death.[6][7] This can occur through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.
In Vitro Effects of Methdilazine on Histamine Release: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Methdilazine, a phenothiazine derivative and first-generation H1 receptor antagonist, has demonstrated efficacy in the management of allergic condi...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Methdilazine, a phenothiazine derivative and first-generation H1 receptor antagonist, has demonstrated efficacy in the management of allergic conditions. Beyond its classical receptor-blocking activity, emerging evidence suggests a direct modulatory role on mast cell degranulation and subsequent histamine release. This technical guide provides a comprehensive overview of the in vitro effects of methdilazine on histamine release, consolidating available data, outlining detailed experimental protocols, and visualizing the underlying signaling pathways. The information presented herein is intended to serve as a foundational resource for researchers and professionals engaged in the study of antihistamines and the development of novel anti-allergic therapies.
Introduction
Histamine, a key mediator in allergic and inflammatory responses, is primarily released from the granules of activated mast cells and basophils. The inhibition of histamine release represents a critical therapeutic strategy in the management of allergic disorders. Methdilazine, a member of the phenothiazine class of antihistamines, has long been utilized for its ability to counteract the effects of histamine at the H1 receptor. However, its therapeutic profile may also encompass a direct stabilizing effect on mast cells, thereby preventing the initial release of histamine. This guide delves into the in vitro evidence supporting this mechanism, providing a detailed examination of the experimental methodologies and a summary of the quantitative findings.
Quantitative Data on Methdilazine's Inhibition of Histamine Release
While specific quantitative data such as IC50 values and detailed dose-response curves for methdilazine's inhibition of histamine release are not extensively reported in recent literature, the general understanding for many first-generation antihistamines is a biphasic effect. At lower concentrations, they tend to inhibit histamine release, while at higher concentrations, they may paradoxically induce histamine release. The following table summarizes the expected, though not specifically quantified for methdilazine, inhibitory effects based on the actions of similar phenothiazine antihistamines.
Parameter
Expected Effect of Methdilazine
Notes
IC50 (Compound 48/80-induced release)
Data not available. Expected to be in the micromolar range.
Compound 48/80 is a potent, non-IgE-mediated mast cell degranulator.
Percentage Inhibition
Concentration-dependent.
Higher concentrations may lead to decreased inhibition or histamine release.
Biphasic Effect
Likely exhibits inhibition at low concentrations and histamine release at high concentrations.
A common characteristic of lipophilic H1-receptor antagonists.[1]
Experimental Protocols
To investigate the in vitro effects of methdilazine on histamine release, standardized and reproducible experimental protocols are essential. Below are detailed methodologies for key assays.
Mast Cell Isolation and Culture
Objective: To obtain a viable population of mast cells for in vitro experimentation.
Protocol:
Source: Peritoneal mast cells from rats (e.g., Sprague-Dawley) are a common model. Human mast cell lines (e.g., HMC-1) or primary human mast cells derived from tissues like lung or skin can also be used.
Isolation (Rat Peritoneal Mast Cells):
Euthanize the rat via an approved method.
Inject 10-15 mL of sterile, ice-cold buffer (e.g., Hank's Balanced Salt Solution with 0.1% BSA) into the peritoneal cavity.
Gently massage the abdomen for 2-3 minutes.
Aspirate the peritoneal fluid using a syringe.
Centrifuge the cell suspension at low speed (e.g., 150 x g) for 10 minutes at 4°C.
Resuspend the cell pellet in a suitable buffer for purification.
Purification: Mast cells can be purified from the mixed peritoneal cell population using density gradient centrifugation (e.g., with Percoll®).
Culture: If using a cell line, maintain the cells in the recommended culture medium and conditions (e.g., 37°C, 5% CO2).
Histamine Release Assay
Objective: To quantify the amount of histamine released from mast cells following stimulation, with and without methdilazine treatment.
Protocol:
Cell Preparation:
Wash the isolated or cultured mast cells with a suitable buffer (e.g., Tyrode's buffer).
Resuspend the cells to a final concentration of approximately 1 x 10^5 to 1 x 10^6 cells/mL.
Pre-incubation with Methdilazine:
Aliquot the mast cell suspension into microcentrifuge tubes.
Add varying concentrations of methdilazine (e.g., from 1 µM to 100 µM) to the respective tubes. Include a vehicle control (buffer only).
Incubate for a predetermined time (e.g., 15-30 minutes) at 37°C.
Stimulation of Histamine Release:
Add a histamine-releasing agent (secretagogue). A common choice is Compound 48/80 (e.g., at a final concentration of 1-10 µg/mL) for non-IgE-mediated degranulation.
For IgE-mediated degranulation, cells can be sensitized with IgE and then challenged with the corresponding antigen or anti-IgE antibody.
Include a negative control (no secretagogue) and a positive control (secretagogue without methdilazine).
Incubate for an appropriate time (e.g., 10-30 minutes) at 37°C.
Termination of Reaction:
Stop the reaction by placing the tubes on ice and centrifuging at 400 x g for 5 minutes at 4°C to pellet the cells.
Histamine Quantification:
Carefully collect the supernatant, which contains the released histamine.
To determine the total histamine content, lyse a separate aliquot of cells (e.g., by sonication or freeze-thaw cycles).
Quantify the histamine concentration in the supernatants and the cell lysate using a validated method such as:
Enzyme-Linked Immunosorbent Assay (ELISA): A competitive immunoassay that is highly specific and sensitive.[2][3]
Fluorometric Assay: Based on the condensation of histamine with o-phthalaldehyde (OPT) to form a fluorescent product.[4]
Calculation of Inhibition:
Calculate the percentage of histamine release for each condition.
Determine the percentage inhibition by methdilazine relative to the positive control.
Signaling Pathways and Visualizations
The inhibitory effect of methdilazine on histamine release is likely multifaceted, involving both its primary H1 receptor antagonism and secondary mast cell stabilizing properties. The precise signaling pathways modulated by methdilazine in mast cells are not fully elucidated but are thought to involve interference with intracellular calcium mobilization and potentially modulation of protein kinase C (PKC) activity.
General Histamine Release Pathway (Compound 48/80)
Compound 48/80 is believed to activate G-proteins, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, and DAG activates PKC. The subsequent increase in intracellular calcium is a critical step for the fusion of histamine-containing granules with the cell membrane and the release of their contents.
Compound 48/80-Induced Histamine Release Pathway.
Proposed Inhibitory Pathway of Methdilazine
Methdilazine, as a phenothiazine, may interfere with this cascade at multiple points. Its membrane-stabilizing properties could alter the function of membrane-bound enzymes like PLC. Furthermore, it may directly or indirectly modulate intracellular calcium levels.
Methdilazine's Anticholinergic Properties: A Technical Guide for Cellular Models
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide explores the anticholinergic properties of methdilazine, a first-generation antihistamine of the phenothiazine class, within t...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide explores the anticholinergic properties of methdilazine, a first-generation antihistamine of the phenothiazine class, within the context of cellular models. This document provides a comprehensive overview of the mechanisms of action, experimental protocols for characterization, and the underlying signaling pathways involved in methdilazine's interaction with muscarinic acetylcholine receptors.
Introduction to Methdilazine's Anticholinergic Profile
Methdilazine, in addition to its primary histamine H1 receptor antagonist activity, exhibits significant anticholinergic effects. These effects stem from its ability to act as an antagonist at muscarinic acetylcholine receptors (mAChRs), a family of G protein-coupled receptors (GPCRs) that are crucial in mediating the parasympathetic nervous system's functions. The antagonism of these receptors by methdilazine can lead to a range of physiological effects, and understanding its interaction with the five muscarinic receptor subtypes (M1-M5) at a cellular level is critical for drug development and safety assessment.
Quantitative Analysis of Muscarinic Receptor Interaction
The anticholinergic activity of a compound is quantified by its binding affinity (Ki) and its functional antagonism (IC50 or pA2). While specific quantitative data for methdilazine's interaction with each of the five muscarinic receptor subtypes is not extensively available in publicly accessible literature, the following tables provide a framework for such analysis and include representative data for other phenothiazine derivatives to offer a comparative context.
Table 1: Muscarinic Receptor Binding Affinities (Ki) of Phenothiazine Derivatives
Compound
M1 (Ki in nM)
M2 (Ki in nM)
M3 (Ki in nM)
M4 (Ki in nM)
M5 (Ki in nM)
Methdilazine
Data not available
Data not available
Data not available
Data not available
Data not available
Thioridazine
14
Data not available
Data not available
Data not available
Data not available
Chlorpromazine
~30
~50
~40
Data not available
Data not available
Fluphenazine
~200
~1000
~300
Data not available
Data not available
Note: The Ki values for Thioridazine, Chlorpromazine, and Fluphenazine are approximate and collated from various sources for comparative purposes. The lack of specific data for methdilazine highlights a key area for future research.
Table 2: Functional Antagonism (IC50) of Phenothiazine Derivatives in Cellular Assays
Compound
Assay Type
Cellular Model
Agonist
M Receptor Subtype(s)
IC50 (nM)
Methdilazine
Data not available
Data not available
Data not available
Data not available
Data not available
Thioridazine
ACh Release Inhibition
Rabbit Striatal Slices
Carbachol
M2 (presumed)
Inactive
Chlorpromazine
ACh Release Inhibition
Rat Hippocampus
Endogenous ACh
M2
High micromolar range
Note: Functional antagonism data for phenothiazines at specific muscarinic receptor subtypes is limited. The provided examples illustrate the type of data required for a comprehensive profile.
Table 3: Schild Analysis (pA2 values) of Muscarinic Antagonists
Compound
Tissue/Cell Line
Agonist
Receptor Subtype
pA2 Value
Methdilazine
Data not available
Data not available
Data not available
Data not available
Atropine
Guinea Pig Ileum
Carbachol
M3
8.9
Pirenzepine
Rabbit Vas Deferens
McN-A-343
M1
8.2
Note: pA2 values provide a measure of the antagonist's affinity in functional assays. The values for atropine and pirenzepine are provided as examples of this type of analysis.
Experimental Protocols for Assessing Anticholinergic Properties
A thorough in vitro evaluation of a compound's anticholinergic activity involves a combination of binding and functional assays.
Radioligand Binding Assays
Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor subtype.
Objective: To determine the equilibrium dissociation constant (Ki) of methdilazine for each of the five human muscarinic acetylcholine receptor subtypes (M1-M5).
Materials:
Cell membranes from stable cell lines individually expressing human M1, M2, M3, M4, or M5 receptors.
Radioligand: [3H]-N-methylscopolamine ([3H]-NMS) or [3H]-Quinuclidinyl benzilate ([3H]-QNB).
Incubation: In a multi-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of methdilazine.
Equilibrium: Allow the binding reaction to reach equilibrium (typically 60-90 minutes at room temperature).
Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.
Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.
Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.
Data Analysis: Plot the percentage of specific binding against the logarithm of the methdilazine concentration. The IC50 value (the concentration of methdilazine that inhibits 50% of the specific radioligand binding) is determined by non-linear regression. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Second Messenger Functional Assays
Functional assays measure the ability of an antagonist to inhibit the downstream signaling cascade initiated by an agonist binding to the muscarinic receptor.
Objective: To determine the potency of methdilazine in inhibiting agonist-induced IP3 accumulation, a hallmark of M1, M3, and M5 receptor activation.
Materials:
CHO-K1 or HEK293 cells stably expressing human M1, M3, or M5 receptors.
Muscarinic agonist (e.g., carbachol or pilocarpine).
Methdilazine hydrochloride.
[3H]-myo-inositol.
Lithium chloride (LiCl) to inhibit inositol monophosphatase.
Dowex AG1-X8 anion-exchange resin.
Scintillation counter.
Procedure:
Cell Labeling: Plate the cells and incubate with [3H]-myo-inositol for 24-48 hours to allow for its incorporation into membrane phosphoinositides.
Pre-incubation: Wash the cells and pre-incubate with assay buffer containing LiCl and varying concentrations of methdilazine.
Stimulation: Add the muscarinic agonist (e.g., carbachol) to stimulate the cells for a defined period (e.g., 30-60 minutes).
Extraction: Terminate the reaction by adding a solution like perchloric acid and neutralize the extract.
Separation: Apply the cell extracts to Dowex anion-exchange columns to separate the inositol phosphates.
Quantification: Elute the [3H]-inositol phosphates and measure the radioactivity using a scintillation counter.
Data Analysis: Plot the amount of [3H]-IP3 produced against the logarithm of the methdilazine concentration to determine the IC50 value.
Objective: To measure the ability of methdilazine to inhibit agonist-induced increases in intracellular calcium concentration ([Ca2+]i), another key event in M1, M3, and M5 receptor signaling.
Materials:
HEK293 or other suitable cells expressing the M1, M3, or M5 receptor.
Muscarinic agonist (e.g., acetylcholine or carbachol).
Methdilazine hydrochloride.
Fluorescence plate reader or microscope with calcium imaging capabilities.
Procedure:
Cell Loading: Incubate the cells with the calcium-sensitive dye to allow it to enter the cells and be cleaved to its active form.
Baseline Measurement: Measure the baseline fluorescence of the cells.
Antagonist Addition: Add varying concentrations of methdilazine and incubate for a short period.
Agonist Stimulation: Add the muscarinic agonist and immediately begin recording the change in fluorescence over time.
Data Analysis: The peak fluorescence intensity following agonist addition is measured. Plot the percentage of inhibition of the agonist response against the logarithm of the methdilazine concentration to calculate the IC50 value.
Schild Analysis
Schild analysis is a functional method used to determine the affinity (pA2 value) of a competitive antagonist.
Objective: To determine the pA2 value of methdilazine at a specific muscarinic receptor subtype, confirming competitive antagonism.
Procedure:
Concentration-Response Curves: Generate a series of concentration-response curves for a muscarinic agonist (e.g., carbachol) in the absence and presence of several fixed concentrations of methdilazine in a functional assay (e.g., IP3 accumulation or calcium mobilization).
Dose Ratio Calculation: For each concentration of methdilazine, calculate the dose ratio (DR), which is the ratio of the EC50 of the agonist in the presence of the antagonist to the EC50 of the agonist in the absence of the antagonist.
Schild Plot: Plot the logarithm of (DR-1) against the negative logarithm of the molar concentration of methdilazine.
pA2 Determination: For a competitive antagonist, the Schild plot should be a straight line with a slope of 1. The x-intercept of this line is the pA2 value, which is the negative logarithm of the antagonist concentration that produces a dose ratio of 2. The pA2 is theoretically equal to the pKi.
Muscarinic Receptor Signaling Pathways
The five muscarinic receptor subtypes couple to different G proteins and initiate distinct intracellular signaling cascades. Understanding these pathways is essential for interpreting the cellular effects of methdilazine.
M1, M3, and M5 Receptor Signaling
These receptors primarily couple to Gq/11 proteins, leading to the activation of phospholipase C (PLC).
Caption: M1, M3, and M5 receptor signaling pathway.
M2 and M4 Receptor Signaling
These receptors couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP).
Caption: M2 and M4 receptor signaling pathway.
Experimental Workflow
The following diagram illustrates a typical workflow for characterizing the anticholinergic properties of a test compound like methdilazine in cellular models.
Caption: Workflow for anticholinergic characterization.
Conclusion
This technical guide provides a framework for the in-depth investigation of methdilazine's anticholinergic properties in cellular models. While a complete quantitative profile for methdilazine's interaction with all five muscarinic receptor subtypes remains to be fully elucidated, the experimental protocols and signaling pathway information presented here offer a robust foundation for such research. A comprehensive understanding of these interactions is paramount for the continued safe and effective use of methdilazine and for the development of future medications with improved selectivity and reduced anticholinergic side effects. Further studies are warranted to generate the specific binding and functional data for methdilazine to complete its anticholinergic profile.
Foundational
The Cellular Journey of Methdilazine: An In Vitro Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the methodologies and expected outcomes for studying the cellular uptake and metabolism of Methdil...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the methodologies and expected outcomes for studying the cellular uptake and metabolism of Methdilazine in vitro. Due to a lack of specific published data on Methdilazine, this guide synthesizes information from studies on other phenothiazine derivatives to present a robust framework for its investigation.
Introduction to Methdilazine
Methdilazine is a first-generation antihistamine of the phenothiazine class, possessing anticholinergic and antiemetic properties. Understanding its cellular transport and metabolic fate is crucial for optimizing its therapeutic efficacy and safety profile. This guide outlines the key in vitro assays and theoretical pathways relevant to the study of Methdilazine.
Cellular Uptake and Permeability
The cellular uptake of phenothiazines is influenced by their lipophilicity and interaction with membrane transporters. While specific transporters for Methdilazine have not been identified, studies on related compounds suggest the involvement of both passive diffusion and active transport mechanisms.
Key Cellular Transport Mechanisms
Passive Diffusion: As a lipophilic molecule, Methdilazine is expected to cross cellular membranes via passive diffusion down its concentration gradient.
Efflux Transporters: Phenothiazines have been shown to be inhibitors and potential substrates of P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter that actively effluxes xenobiotics from cells.[1][2][3][4][5] This interaction can significantly impact intracellular drug concentrations.
Experimental Protocols for Cellular Uptake Studies
2.2.1. Caco-2 Permeability Assay
This assay is the gold standard for predicting intestinal drug absorption in vitro.[6][7]
Cell Culture: Caco-2 cells are seeded on Transwell® inserts and cultured for 21-25 days to form a differentiated monolayer with tight junctions.
Transport Studies:
Apical to Basolateral (A-B) Transport: Methdilazine is added to the apical (upper) chamber, and its appearance in the basolateral (lower) chamber is monitored over time. This represents absorption.
Basolateral to Apical (B-A) Transport: Methdilazine is added to the basolateral chamber, and its appearance in the apical chamber is monitored. This assesses efflux.
Analysis: Samples are collected from the receiver chamber at various time points and analyzed by LC-MS/MS. The apparent permeability coefficient (Papp) is calculated.
Efflux Ratio (ER): The ratio of Papp (B-A) to Papp (A-B) is calculated. An ER greater than 2 suggests the involvement of active efflux.
Inhibitor Studies: To confirm P-gp involvement, the assay is repeated in the presence of a known P-gp inhibitor, such as verapamil. A significant reduction in the efflux ratio indicates that Methdilazine is a P-gp substrate.
2.2.2. Cellular Accumulation Assay in P-gp Overexpressing Cells
This assay directly measures the impact of efflux transporters on intracellular drug concentration.
Cell Lines: A cell line overexpressing P-gp (e.g., L5178Y MDR) and its parental non-expressing line are used.
Incubation: Both cell lines are incubated with varying concentrations of Methdilazine for a defined period.
Analysis: After incubation, cells are lysed, and the intracellular concentration of Methdilazine is determined by LC-MS/MS.
Interpretation: A significantly lower accumulation of Methdilazine in the P-gp overexpressing cells compared to the parental cells indicates that it is a substrate for P-gp.
Anticipated Quantitative Data for Methdilazine Cellular Uptake
The following table presents hypothetical data based on typical values observed for phenothiazine drugs in Caco-2 assays.
Parameter
Condition
Expected Value Range
Papp (A-B)
Control
1 - 10 x 10⁻⁶ cm/s
Papp (B-A)
Control
5 - 20 x 10⁻⁶ cm/s
Efflux Ratio
Control
> 2
Papp (B-A)
+ Verapamil (P-gp Inhibitor)
Decrease compared to control
Efflux Ratio
+ Verapamil (P-gp Inhibitor)
Approach 1
In Vitro Metabolism of Methdilazine
The metabolism of phenothiazines primarily occurs in the liver and involves Phase I and Phase II reactions. Phase I metabolism, particularly oxidation, is predominantly carried out by cytochrome P450 (CYP) enzymes.
Major Metabolic Pathways for Phenothiazines
Based on studies of related compounds, the primary metabolic pathways for Methdilazine are expected to be:
N-demethylation: Removal of the methyl group from the pyrrolidinyl ring.
Sulfoxidation: Oxidation of the sulfur atom in the phenothiazine ring.
Experimental Protocols for Metabolism Studies
3.2.1. Metabolic Stability in Human Liver Microsomes (HLMs)
This assay determines the intrinsic clearance of a drug.
Incubation: Methdilazine is incubated with pooled HLMs in the presence of NADPH (a necessary cofactor for CYP enzymes).
Time Course: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched.
Analysis: The disappearance of the parent drug (Methdilazine) is monitored by LC-MS/MS.
Data Analysis: The in vitro half-life (t½) and intrinsic clearance (Clint) are calculated from the rate of disappearance.
3.2.2. Cytochrome P450 Reaction Phenotyping
This experiment identifies the specific CYP isoforms responsible for metabolizing a drug.
Recombinant Human CYP Enzymes: Methdilazine is incubated individually with a panel of recombinant human CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4).
Chemical Inhibition in HLMs: Methdilazine is incubated with HLMs in the presence of specific chemical inhibitors for each major CYP isoform.
Analysis: The formation of metabolites (e.g., N-desmethyl-Methdilazine, Methdilazine sulfoxide) is quantified by LC-MS/MS.
Interpretation:
In the recombinant enzyme assay, the isoforms that produce the highest levels of metabolites are the primary metabolizing enzymes.
In the chemical inhibition assay, a significant reduction in metabolite formation in the presence of a specific inhibitor confirms the involvement of that CYP isoform.
Anticipated Quantitative Data for Methdilazine Metabolism
The following table provides hypothetical metabolic parameters for Methdilazine based on data for other phenothiazines.
Parameter
CYP Isoform
Expected Km (µM)
Expected Vmax (pmol/min/pmol CYP)
N-demethylation
CYP1A2
10 - 50
5 - 20
CYP3A4
20 - 100
10 - 50
Sulfoxidation
CYP2D6
5 - 30
2 - 15
CYP3A4
50 - 200
15 - 60
Visualizing the Pathways and Processes
Proposed Metabolic Pathway of Methdilazine
Caption: Proposed Phase I metabolic pathways of Methdilazine.
Experimental Workflow for In Vitro Metabolism Studies
Caption: General workflow for in vitro drug metabolism assays.
Conclusion
While direct experimental data for the cellular uptake and metabolism of Methdilazine is currently limited, a robust investigational framework can be established based on the known behavior of other phenothiazine compounds. The protocols and expected outcomes detailed in this guide provide a solid foundation for researchers to elucidate the pharmacokinetic properties of Methdilazine, ultimately contributing to its safer and more effective clinical use. Future in vitro studies are essential to confirm these extrapolated pathways and to provide specific quantitative data for Methdilazine.
Exploring the Off-Target Effects of Methdilazine: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Introduction to Methdilazine and its Primary Mechanism of Action Methdilazine is a phenothiazine derivative that has been used for its antihistamin...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Introduction to Methdilazine and its Primary Mechanism of Action
Methdilazine is a phenothiazine derivative that has been used for its antihistaminic properties to relieve symptoms of allergic reactions.[2] Its primary mechanism of action is the competitive antagonism of the histamine H1 receptor.[1][2] By blocking the effects of histamine at these receptors, Methdilazine mitigates allergic responses such as itching, sneezing, and runny nose.[2] As a first-generation antihistamine, it is known to cross the blood-brain barrier, which contributes to its sedative side effects.[1] The phenothiazine chemical scaffold is notorious for its "promiscuous" binding to a variety of neurotransmitter receptors, a characteristic that underlies both the therapeutic applications and the adverse effect profiles of many drugs in this class.
Known and Potential Off-Target Effects of Methdilazine
The clinical side-effect profile of Methdilazine, which includes sedation, dry mouth, blurred vision, and potential extrapyramidal symptoms, strongly suggests a range of off-target activities. These are largely attributable to its phenothiazine core structure.
First-generation antihistamines are well-known for their anticholinergic properties, and Methdilazine is no exception.[1][3] This is due to the blockade of muscarinic acetylcholine receptors.
Signaling Pathway : Blockade of muscarinic receptors (M1-M5) inhibits Gq/11 (for M1, M3, M5) or Gi/o (for M2, M4) mediated signaling, reducing the downstream effects of acetylcholine.
Dopaminergic Receptor Antagonism
Phenothiazines were originally developed as antipsychotics due to their ability to antagonize dopamine D2 receptors. While Methdilazine is primarily used as an antihistamine, some level of dopamine receptor blockade is expected.
Clinical Manifestations : Sedation, and at higher doses, potential for extrapyramidal symptoms such as dystonia, akathisia, and parkinsonism.
Signaling Pathway : Inhibition of D2 receptors, which are Gi/o-coupled, leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels in certain neuronal populations.
Adrenergic Receptor Antagonism
Blockade of alpha-adrenergic receptors is another common off-target effect of phenothiazines.
Clinical Manifestations : Orthostatic hypotension (a drop in blood pressure upon standing), dizziness, and reflex tachycardia.
Signaling Pathway : Antagonism of α1-adrenergic receptors, which are Gq/11-coupled, prevents norepinephrine-induced vasoconstriction.
Serotonergic Receptor Antagonism
Interactions with serotonin (5-HT) receptors are also characteristic of many phenothiazines, contributing to their complex pharmacological profiles.
Clinical Manifestations : Potential modulation of mood and appetite. The specific effects depend on the subtype of serotonin receptor involved.
Signaling Pathway : A variety of 5-HT receptors exist with different signaling mechanisms (Gq/11, Gi/o, Gs, or ion channels).
Data Presentation: Off-Target Binding Profile
While extensive quantitative binding data for Methdilazine is not publicly available, the following tables summarize its primary target and expected off-target interactions based on its drug class. For context, representative binding affinities (Ki in nM) of a related phenothiazine, promethazine, are included where available, as promethazine's off-target profile has been more extensively characterized.
Table 1: Primary Target of Methdilazine
Target
Action
Quantitative Data (Ki in nM)
Histamine H1 Receptor
Antagonist
Data not available
Table 2: Potential Off-Target Interactions of Methdilazine
Target Class
Specific Receptors
Expected Action
Clinical Relevance
Muscarinic
M1, M2, M3, M4, M5
Antagonist
Anticholinergic side effects
Dopaminergic
D2
Antagonist
Sedation, extrapyramidal symptoms
Adrenergic
α1
Antagonist
Orthostatic hypotension, dizziness
Serotonergic
5-HT2A, 5-HT2C
Antagonist
Modulation of mood and appetite
Table 3: Representative Off-Target Binding Affinities of Promethazine (a related phenothiazine)
Target
Ki (nM)
Histamine H1
0.1
Muscarinic M1
2.9
Alpha-1A Adrenergic
6.7
Dopamine D2
16
Serotonin 5-HT2A
4.4
Serotonin 5-HT2C
7.9
Data for promethazine is provided for illustrative purposes to indicate the potential polypharmacology of phenothiazines.
Mandatory Visualizations
Signaling Pathways
Figure 1: Methdilazine's primary mechanism of action on the H1 receptor pathway.
Figure 2: Overview of Methdilazine's potential off-target interactions.
Experimental Workflows
Figure 3: Workflow for determining receptor binding affinity.
Experimental Protocols
The following are detailed, generalized protocols for key experiments used to characterize the off-target effects of small molecules like Methdilazine.
Radioligand Binding Assay for GPCRs
Objective: To determine the binding affinity (Ki) of Methdilazine for a specific G-protein coupled receptor (GPCR).
Materials:
Cell membranes expressing the target receptor.
Radioligand specific for the target receptor (e.g., [3H]-N-methylscopolamine for muscarinic receptors).
Methdilazine stock solution.
Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).
Wash buffer (ice-cold).
96-well microplates.
Glass fiber filters.
Scintillation fluid.
Scintillation counter.
Methodology:
Membrane Preparation: Homogenize cells or tissues expressing the receptor of interest in a suitable buffer and prepare a membrane fraction by differential centrifugation.
Assay Setup: In a 96-well plate, add assay buffer, the radioligand at a concentration near its Kd, and varying concentrations of Methdilazine.
Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).
Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate the membrane-bound radioligand from the free radioligand.
Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.
Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.
Data Analysis: Plot the percentage of specific binding against the logarithm of the Methdilazine concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Kinase Profiling Assay (e.g., KinomeScan)
Objective: To assess the interaction of Methdilazine with a broad panel of human kinases.
Materials:
DNA-tagged kinases.
Immobilized ligand.
Methdilazine stock solution.
Binding buffer.
Quantitative PCR (qPCR) reagents.
Methodology:
Assay Principle: This is a competition binding assay where the amount of a specific kinase binding to an immobilized ligand is measured in the presence and absence of the test compound (Methdilazine).
Assay Procedure:
A panel of DNA-tagged kinases is used.
In each well of a multi-well plate, a specific kinase is mixed with the immobilized ligand and Methdilazine at a fixed concentration (e.g., 10 µM).
The mixture is incubated to allow for binding to reach equilibrium.
Unbound kinase is washed away.
The amount of kinase bound to the immobilized ligand is quantified by measuring the amount of its DNA tag using qPCR.
Data Analysis: The results are typically expressed as a percentage of the control (DMSO vehicle). A lower percentage indicates a stronger interaction between Methdilazine and the kinase. Hits are often defined as compounds that cause a significant reduction in binding (e.g., >90% inhibition).
Objective: To evaluate the inhibitory effect of Methdilazine on the human Ether-à-go-go-Related Gene (hERG) potassium channel, a key indicator of potential cardiotoxicity.
Materials:
Cell line stably expressing the hERG channel (e.g., HEK293 cells).
Automated patch-clamp system.
Extracellular and intracellular solutions for patch-clamp recording.
Methdilazine stock solution.
Methodology:
Cell Preparation: Culture hERG-expressing cells to an appropriate confluency and harvest for the automated patch-clamp experiment.
Recording:
Cells are captured on the recording chip of the automated patch-clamp system.
A whole-cell patch-clamp configuration is established.
A specific voltage protocol is applied to elicit hERG channel currents.
A stable baseline recording of the hERG current is obtained.
Compound Application: Varying concentrations of Methdilazine are applied to the cells, and the hERG current is recorded at each concentration.
Data Analysis: The peak tail current of the hERG channel is measured before and after the application of Methdilazine. The percentage of inhibition is calculated for each concentration. The data is then fitted to a dose-response curve to determine the IC50 value.
Conclusion
Methdilazine, as a phenothiazine-class first-generation antihistamine, exhibits a pharmacological profile that extends beyond its primary H1 receptor antagonism. Its off-target interactions with muscarinic, dopaminergic, adrenergic, and serotonergic receptors are strongly suggested by its clinical side-effect profile and the known polypharmacology of its structural class. While specific quantitative binding data for Methdilazine at these off-target sites are lacking in publicly accessible literature, the provided information on its expected interactions and the detailed experimental protocols offer a robust framework for researchers and drug development professionals to further investigate and characterize its complete pharmacological fingerprint. A thorough understanding of these off-target effects is crucial for a comprehensive risk-benefit assessment and for guiding the development of more selective future medications.
Application Notes and Protocols for the Spectrophotometric Determination of Methdilazine in Solution
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the quantitative determination of Methdilazine in solution using spectrophotometry. The...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the quantitative determination of Methdilazine in solution using spectrophotometry. The methods described are based on ion-pair complex formation and redox reactions, offering simple, sensitive, and accurate approaches for analysis in pharmaceutical formulations.
Overview of Spectrophotometric Methods
Spectrophotometry is a widely used analytical technique for the quantitative determination of pharmaceutical compounds. For Methdilazine, several visible spectrophotometric methods have been developed. These methods are broadly categorized into two types:
Ion-Pair Extractive Spectrophotometry: This technique involves the formation of a colored ion-pair complex between the Methdilazine cation and an anionic dye in an acidic medium. The resulting complex is then extracted into an organic solvent, and its absorbance is measured at a specific wavelength.
Redox Reaction-Based Spectrophotometry: These methods are based on the oxidation of Methdilazine by an oxidizing agent. The amount of unreacted oxidant or a product of the reaction is then determined spectrophotometrically.
This document details protocols for three ion-pair extractive methods using Congo red, Picric acid, and Methyl orange, and also discusses methods based on redox reactions.
Quantitative Data Summary
The following table summarizes the key quantitative parameters for three different ion-pair extractive spectrophotometric methods for the determination of Methdilazine hydrochloride.
Further methods based on redox reactions have also been reported, such as those using potassium iodate, metavanadate, and cerium (IV), with varying analytical parameters.[1][4][5][6][7][8]
Experimental Protocols
Instrumentation and Materials
Spectrophotometer: A double beam UV-Visible recording spectrophotometer, such as a Shimadzu -160 A, with a pair of 10mm matched quartz cells is suitable.[2]
Analytical Balance: A calibrated analytical balance should be used for weighing standards and samples.
Stock Solution (100 µg/mL): Accurately weigh 10 mg of Methdilazine hydrochloride and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to the mark with ethanol.[2]
Working Standard Solution (10 µg/mL): Dilute 10 mL of the stock solution to 100 mL with ethanol in a volumetric flask.[2]
Preparation of Sample Solutions (from Tablets)
Weigh and powder 20 tablets.
Accurately weigh a quantity of the powder equivalent to 10 mg of Methdilazine hydrochloride and transfer it to a 100 mL beaker.
Add 50 mL of ethanol and sonicate for 15-20 minutes to ensure complete dissolution of the drug.
Filter the solution into a 100 mL volumetric flask. Wash the beaker and the filter paper with ethanol, collecting the washings in the same flask.
Dilute the filtrate to the mark with ethanol to obtain a concentration of 100 µg/mL.
Further dilute this solution to obtain a working sample concentration within the linearity range of the chosen method (e.g., 10 µg/mL).[2]
Protocol for Method A (Congo Red)
Into a series of separating funnels, pipette out appropriate aliquots of the working standard drug solution (to cover the range of 1-10 µg/mL).
To each funnel, add 1.0 mL of buffer (pH 3.7) and 5.0 mL of 0.05% w/v Congo red solution.[2]
Add 10 mL of chloroform to each funnel.
Shake the funnels vigorously for 2 minutes to ensure thorough mixing of the two phases.
Allow the layers to separate completely.
Collect the chloroform layer and measure its absorbance at 490 nm against a reagent blank.[2]
Prepare the reagent blank by following the same procedure without the addition of the drug solution.
Plot a calibration curve of absorbance versus concentration.
Determine the concentration of Methdilazine in the sample solution using the calibration curve.
Protocol for Method B (Picric Acid)
Into a series of separating funnels, pipette out appropriate aliquots of the working standard drug solution (to cover the range of 2-12 µg/mL).
To each funnel, add 4.0 mL of buffer (pH 3.7) and 3.5 mL of 0.25% w/v picric acid solution.[2]
Add 10 mL of chloroform to each funnel.
Follow steps 4-9 as described in Protocol 3.4, measuring the absorbance at 400 nm.[2]
Protocol for Method C (Methyl Orange)
Follow a similar procedure as in Protocols 3.4 and 3.5, using appropriate volumes of buffer and 0.02% w/v methyl orange solution.
The absorbance of the chloroform layer is measured at 430 nm.[1][2][3][4]
The linearity range for this method is 1-14 µg/mL.[2][3][4]
Experimental Workflow and Diagrams
The following diagram illustrates the general experimental workflow for the spectrophotometric determination of Methdilazine using an ion-pair extractive method.
Application Notes and Protocols for a Cell-Based Assay to Determine Methdilazine Activity
For Researchers, Scientists, and Drug Development Professionals Introduction Methdilazine is a first-generation antihistamine, a class of drugs that competitively antagonize the histamine H1 receptor.[1][2] It is a pheno...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Methdilazine is a first-generation antihistamine, a class of drugs that competitively antagonize the histamine H1 receptor.[1][2] It is a phenothiazine derivative used for the symptomatic relief of hypersensitivity reactions, particularly for controlling pruritic skin disorders.[1][2] The primary mechanism of action for Methdilazine is the blockade of histamine H1 receptors, which prevents the downstream signaling cascade initiated by histamine, thereby alleviating allergic symptoms such as itching and swelling.[1][2] The development of robust cell-based assays is crucial for the screening and characterization of antihistaminic compounds like Methdilazine, providing valuable insights into their potency and mechanism of action in a physiologically relevant context.
These application notes provide detailed protocols for three distinct cell-based assays to assess the activity of Methdilazine: a Calcium Flux Assay, a β-Arrestin Recruitment Assay, and a Mast Cell Degranulation Assay. These assays collectively offer a comprehensive profile of Methdilazine's interaction with the H1 receptor and its functional consequences at the cellular level.
Data Presentation
The following table summarizes the quantitative data for Methdilazine and other relevant first-generation antihistamines, providing a comparative overview of their binding affinity for the histamine H1 receptor. The equilibrium dissociation constant (Ki) is a measure of the drug's binding affinity to the receptor; a lower Ki value indicates a higher binding affinity.
Compound
Class
Target Receptor
Assay Type
Ki (nM)
Methdilazine
First-Generation Antihistamine
Histamine H1 Receptor
Radioligand Binding
1.8
Diphenhydramine
First-Generation Antihistamine
Histamine H1 Receptor
Radioligand Binding
16
Chlorpheniramine
First-Generation Antihistamine
Histamine H1 Receptor
Radioligand Binding
3.2
Promethazine
First-Generation Antihistamine
Histamine H1 Receptor
Radioligand Binding
2.1
Signaling Pathway
The histamine H1 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 family of G-proteins. Upon histamine binding, the receptor undergoes a conformational change, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. The increased intracellular calcium and DAG together activate Protein Kinase C (PKC), which in turn can activate downstream signaling cascades, including the mitogen-activated protein kinase (MAPK) pathway, leading to various cellular responses. Methdilazine, as an antagonist, blocks the initial step of histamine binding, thereby inhibiting this entire signaling cascade.
Caption: Histamine H1 Receptor Signaling Pathway.
Experimental Workflow
The following diagram illustrates the general workflow for the cell-based assays described in this document. The process begins with cell culture and plating, followed by compound treatment, incubation, and finally, signal detection and data analysis.
Caption: General Experimental Workflow for Cell-Based Assays.
Experimental Protocols
Calcium Flux Assay
This assay measures the ability of Methdilazine to inhibit histamine-induced increases in intracellular calcium concentration.
Materials and Reagents:
HEK293 cells stably expressing the human histamine H1 receptor (or other suitable cell line)
Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES
Methdilazine
Histamine
96-well black-walled, clear-bottom microplates
Fluorescent plate reader with kinetic reading capabilities
Protocol:
Cell Culture: Culture HEK293-H1R cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO2 incubator.
Cell Plating: Seed the cells into 96-well black-walled, clear-bottom plates at a density of 40,000-80,000 cells per well and incubate for 18-24 hours.
Dye Loading:
Prepare a loading buffer containing a calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) and an equal concentration of Pluronic F-127 in HBSS.
Remove the culture medium from the wells and add 100 µL of the loading buffer to each well.
Incubate the plate at 37°C for 45-60 minutes in the dark.
Compound Addition:
Wash the cells twice with 100 µL of HBSS.
Add 80 µL of HBSS to each well.
Prepare serial dilutions of Methdilazine and a positive control (another known H1 antagonist) in HBSS.
Add 20 µL of the compound dilutions to the respective wells.
Incubate at room temperature for 15-30 minutes.
Histamine Stimulation and Signal Detection:
Prepare a histamine solution in HBSS at a concentration that elicits a submaximal response (e.g., EC80).
Place the plate in a fluorescent plate reader.
Set the reader to record fluorescence intensity (e.g., Ex/Em = 485/525 nm for Fluo-4) at 1-second intervals for a total of 2-3 minutes.
After a baseline reading of 15-30 seconds, inject 25 µL of the histamine solution into each well.
Continue recording the fluorescence for the remainder of the time.
Data Analysis:
Determine the maximum change in fluorescence for each well after histamine addition.
Plot the response against the concentration of Methdilazine.
Calculate the IC50 value, which is the concentration of Methdilazine that inhibits 50% of the histamine-induced calcium response.
β-Arrestin Recruitment Assay
This assay measures the recruitment of β-arrestin to the activated H1 receptor, a key event in GPCR desensitization and signaling.
Materials and Reagents:
Cell line engineered to co-express the H1 receptor fused to a protein fragment and β-arrestin fused to a complementary fragment (e.g., DiscoverX PathHunter® or Promega NanoBiT® systems).
Assay-specific cell culture medium and supplements.
96-well or 384-well white, solid-bottom microplates.
Luminometer.
Protocol:
Cell Culture and Plating: Follow the manufacturer's instructions for the specific β-arrestin assay system regarding cell culture, passaging, and plating densities in the appropriate microplates.
Compound Addition:
Prepare serial dilutions of Methdilazine and a positive control in the assay buffer.
Add the diluted compounds to the wells containing the cells.
Histamine Stimulation:
Prepare a histamine solution in the assay buffer at its EC80 concentration (predetermined for this assay).
Add the histamine solution to the wells.
Incubate the plate for the manufacturer-recommended time (typically 60-90 minutes) at 37°C or room temperature.
Signal Detection:
Add the detection reagents to each well according to the manufacturer's protocol.
Incubate for the recommended time to allow the signal to develop.
Read the luminescence on a plate reader.
Data Analysis:
Normalize the data to the controls (vehicle-treated and histamine-only treated).
Plot the percentage of inhibition against the concentration of Methdilazine.
Calculate the IC50 value.
Mast Cell Degranulation Assay
This assay quantifies the release of histamine or other inflammatory mediators (like β-hexosaminidase) from mast cells upon stimulation, and the inhibitory effect of Methdilazine. The RBL-2H3 cell line is a commonly used model for mast cells.
Materials and Reagents:
RBL-2H3 (rat basophilic leukemia) cell line.
Minimum Essential Medium (MEM).
Fetal Bovine Serum (FBS).
Penicillin-Streptomycin.
Anti-dinitrophenyl (DNP) IgE antibody.
DNP-human serum albumin (HSA) or other suitable antigen.
Stop solution (e.g., 0.1 M Na2CO3/NaHCO3 buffer, pH 10).
Methdilazine.
24-well or 48-well tissue culture plates.
Spectrophotometer or plate reader capable of reading absorbance at 405 nm.
Protocol:
Cell Sensitization:
Seed RBL-2H3 cells in culture plates and grow to confluence.
Sensitize the cells by incubating them with anti-DNP IgE (e.g., 0.5 µg/mL) in culture medium for 18-24 hours.
Compound Treatment:
Wash the sensitized cells twice with Tyrode's buffer.
Add Tyrode's buffer containing various concentrations of Methdilazine or a positive control to the wells.
Incubate for 30 minutes at 37°C.
Antigen Stimulation:
Add DNP-HSA (e.g., 100 ng/mL) to the wells to induce degranulation.
Incubate for 30-60 minutes at 37°C.
Sample Collection:
Carefully collect the supernatant from each well.
Lyse the remaining cells in the wells with Tyrode's buffer containing 0.1% Triton X-100 to measure the total mediator content.
β-Hexosaminidase Activity Measurement:
In a new 96-well plate, mix a sample of the supernatant or cell lysate with the p-nitrophenyl-N-acetyl-β-D-glucosaminide substrate solution.
Incubate at 37°C for 60 minutes.
Stop the reaction by adding the stop solution.
Measure the absorbance at 405 nm.
Data Analysis:
Calculate the percentage of mediator release for each condition: (% Release) = (Absorbance of Supernatant / Absorbance of Total Lysate) * 100.
Plot the percentage of inhibition of release against the concentration of Methdilazine.
Determine the IC50 value.
Conclusion
The cell-based assays outlined in these application notes provide a robust framework for characterizing the activity of Methdilazine as a histamine H1 receptor antagonist. The Calcium Flux Assay offers a direct measure of the inhibition of the primary signaling event, while the β-Arrestin Recruitment Assay provides insights into the receptor's desensitization and alternative signaling pathways. The Mast Cell Degranulation Assay demonstrates the functional consequence of H1 receptor blockade in a relevant cell model of allergic response. Together, these protocols, along with the provided quantitative data and pathway information, equip researchers with the necessary tools to comprehensively evaluate the cellular pharmacology of Methdilazine and similar compounds.
Application Notes and Protocols for Methdilazine Administration in Murine Allergy Models
For Researchers, Scientists, and Drug Development Professionals Introduction Methdilazine is a first-generation antihistamine of the phenothiazine class, known for its competitive antagonism of the histamine H1 receptor....
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Methdilazine is a first-generation antihistamine of the phenothiazine class, known for its competitive antagonism of the histamine H1 receptor.[1][2] While its clinical use has largely been superseded by second-generation antihistamines with more favorable side-effect profiles, its utility in preclinical research, particularly in murine models of allergy, remains a subject of interest for understanding the role of histamine in allergic inflammation.[2][3] These application notes provide a detailed, representative protocol for the administration of Methdilazine in a murine model of ovalbumin (OVA)-induced allergic rhinitis.
Due to a lack of specific published studies detailing the effects of Methdilazine with extensive quantitative data in this model, the provided data tables are illustrative of expected outcomes based on its known mechanism of action. The experimental protocols are based on well-established methodologies for inducing allergic rhinitis in mice.[4]
Mechanism of Action
In allergic reactions, the cross-linking of IgE antibodies on the surface of mast cells and basophils by an allergen triggers degranulation and the release of histamine, among other inflammatory mediators.[1] Histamine then binds to H1 receptors on various effector cells, leading to symptoms such as pruritus, vasodilation, increased vascular permeability, and bronchoconstriction.[1] Methdilazine, as a histamine H1 antagonist, competes with histamine for these receptor sites, thereby mitigating the downstream effects of histamine release.[1][2]
Signaling Pathway
The following diagram illustrates the signaling pathway of histamine and the antagonistic action of Methdilazine.
Caption: Histamine H1 Receptor Signaling and Methdilazine Antagonism.
Experimental Protocols
Murine Model of Ovalbumin (OVA)-Induced Allergic Rhinitis
This protocol describes the induction of allergic rhinitis in BALB/c mice, a commonly used strain for allergy studies.
Vehicle for Methdilazine (e.g., sterile saline or 0.5% carboxymethylcellulose)
Anesthetic (e.g., ketamine/xylazine cocktail)
Micro-syringes and needles (27G)
Nasal administration pipette
Experimental Workflow:
Caption: Experimental Workflow for OVA-Induced Allergic Rhinitis Model.
Procedure:
Sensitization:
On days 0, 7, and 14, sensitize mice by intraperitoneal (i.p.) injection of 100 µL of a solution containing 20 µg OVA and 2 mg of alum in sterile PBS.
The control group should receive i.p. injections of PBS with alum only.
Challenge:
From day 21 to day 27, challenge the sensitized mice daily via intranasal administration.
Lightly anesthetize the mice.
Instill 10 µL of a solution containing 50 µg OVA in PBS into each nostril (total volume 20 µL).
The control group should receive intranasal PBS only.
Methdilazine Administration
Dosage and Administration:
Based on studies with other phenothiazines and general dosing in mice, a proposed dosage for Methdilazine is 5-10 mg/kg body weight.[1] The optimal dose should be determined through a dose-response study.
Administer Methdilazine or the vehicle control intraperitoneally (i.p.) or orally (p.o.) 30-60 minutes prior to each intranasal OVA challenge from day 21 to day 27.
Experimental Groups:
Control Group: Sensitized with PBS/alum and challenged with PBS. Receives vehicle.
Allergic Group (OVA): Sensitized with OVA/alum and challenged with OVA. Receives vehicle.
Methdilazine Treatment Group (OVA + Methdilazine): Sensitized with OVA/alum and challenged with OVA. Receives Methdilazine.
Outcome Measures (Analysis on Day 28)
Allergic Symptom Scoring:
Immediately after the final OVA challenge on day 27, observe the mice for 15-30 minutes.
Count the frequency of sneezing and nasal rubbing movements.
Bronchoalveolar Lavage Fluid (BALF) Collection:
Euthanize mice and perform a tracheotomy.
Lavage the lungs with 1 mL of cold PBS.
Collect the BALF and centrifuge to pellet the cells.
Use the supernatant for cytokine analysis and the cell pellet for differential cell counting.
Serum Collection:
Collect blood via cardiac puncture.
Separate the serum for measurement of OVA-specific IgE and total IgE.
Histological Analysis of Nasal Tissue:
Dissect the nasal cavity and fix in 10% formalin.
Embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E) for general morphology and Periodic acid-Schiff (PAS) for goblet cell hyperplasia.
Count the number of infiltrated eosinophils in the nasal mucosa.
Data Presentation
The following tables represent hypothetical quantitative data that would be expected from a study evaluating the efficacy of Methdilazine in a murine model of allergic rhinitis.
Table 1: Effect of Methdilazine on Allergic Symptoms
Group
Sneezing Frequency (counts/15 min)
Nasal Rubbing (counts/15 min)
Control
5 ± 2
8 ± 3
OVA
45 ± 8
52 ± 10
OVA + Methdilazine
15 ± 4
20 ± 6
*p < 0.05 compared to the OVA group. Data are presented as mean ± SD.
Table 2: Effect of Methdilazine on Inflammatory Cell Infiltration in BALF
Group
Total Cells (x10⁴/mL)
Eosinophils (x10⁴/mL)
Neutrophils (x10⁴/mL)
Lymphocytes (x10⁴/mL)
Control
5.2 ± 1.1
0.1 ± 0.05
0.5 ± 0.2
4.6 ± 0.9
OVA
35.8 ± 6.2
18.5 ± 4.1
2.1 ± 0.8
15.2 ± 3.5
OVA + Methdilazine
15.3 ± 3.9
6.2 ± 2.0
1.0 ± 0.4
8.1 ± 2.1
*p < 0.05 compared to the OVA group. Data are presented as mean ± SD.
Table 3: Effect of Methdilazine on Serum Immunoglobulins and BALF Cytokines
Group
OVA-specific IgE (ng/mL)
Total IgE (ng/mL)
IL-4 in BALF (pg/mL)
IL-5 in BALF (pg/mL)
IL-13 in BALF (pg/mL)
Histamine in BALF (ng/mL)
Control
< 20
50 ± 15
10 ± 4
8 ± 3
15 ± 6
5 ± 2
OVA
850 ± 150
1200 ± 210
150 ± 35
120 ± 28
200 ± 45
55 ± 12
OVA + Methdilazine
820 ± 160
1150 ± 200
145 ± 30
115 ± 25
190 ± 40
20 ± 7*
*p < 0.05 compared to the OVA group. Data are presented as mean ± SD. Note: Methdilazine is not expected to significantly alter IgE or Th2 cytokine levels as its primary action is downstream at the histamine receptor. A significant reduction in histamine levels in BALF is anticipated due to the inhibition of mast cell degranulation feedback loops or other indirect effects.
Conclusion
This document provides a comprehensive, albeit representative, guide for the administration and evaluation of Methdilazine in a murine model of allergic rhinitis. While specific experimental data for Methdilazine in this context is limited in the public domain, the provided protocols and expected outcomes serve as a robust framework for researchers to design and conduct their own investigations into the effects of this first-generation antihistamine on allergic inflammation. It is crucial to perform pilot studies to establish optimal dosing and to include appropriate controls for rigorous scientific validation.
Application Notes and Protocols for Methdilazine in Peripheral Nervous System Research
For Researchers, Scientists, and Drug Development Professionals Introduction Methdilazine is a first-generation antihistamine of the phenothiazine class, primarily known for its potent histamine H1 receptor antagonism an...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Methdilazine is a first-generation antihistamine of the phenothiazine class, primarily known for its potent histamine H1 receptor antagonism and moderate muscarinic acetylcholine receptor blocking activity.[1] While its clinical applications have traditionally focused on allergic conditions, its dual mechanism of action presents a compelling case for its investigation in the context of the peripheral nervous system (PNS). The histamine H1 and muscarinic receptors are key modulators of neuronal activity, inflammation, and nociception in the periphery.[2][3] These application notes provide a comprehensive overview of the potential uses of Methdilazine in PNS research, complete with detailed experimental protocols and a summary of relevant receptor signaling pathways.
Potential Applications in PNS Research
Based on its pharmacological profile, Methdilazine could be a valuable tool for investigating several aspects of PNS pathophysiology:
Neuropathic Pain: Histamine, acting on H1 receptors in the periphery, is considered to have a pro-nociceptive or "algesic" effect, contributing to pain signaling.[2][4] Conversely, activation of peripheral muscarinic M2 receptors has been shown to produce antinociception.[3][5] Methdilazine's ability to block H1 receptors suggests a potential to reduce neuropathic pain. Its anticholinergic properties, however, might have complex effects depending on the specific muscarinic receptor subtypes involved.
Nerve Injury and Regeneration: Muscarinic M1 receptor activity has been shown to constrain neurite outgrowth in adult sensory neurons.[6][7] By antagonizing M1 receptors, Methdilazine could potentially promote nerve regeneration following injury. This positions it as a candidate for investigation in models of traumatic nerve injury or peripheral neuropathies characterized by axonal damage.
Neuroinflammation: The inflammatory response is a critical component of many peripheral neuropathies.[8][9] Histamine is a key mediator of inflammation, and its release from mast cells can sensitize nociceptors.[10] Methdilazine's antihistaminic properties could be leveraged to study the role of histamine-mediated neuroinflammation in the PNS.
Data Presentation
Currently, there is a notable lack of specific quantitative data for Methdilazine in the context of peripheral nervous system research. The following tables are provided as templates for researchers to populate as data becomes available.
Table 1: In Vitro Efficacy of Methdilazine on Peripheral Neurons
Parameter
Cell Type
Assay
Value
Reference
IC₅₀ (H1 Receptor Binding)
Dorsal Root Ganglion (DRG) Neurons
Radioligand Binding Assay
Data Needed
IC₅₀ (Muscarinic Receptor Binding)
Dorsal Root Ganglion (DRG) Neurons
Radioligand Binding Assay
Data Needed
EC₅₀ (Neurite Outgrowth)
Primary Sensory Neurons
Neurite Outgrowth Assay
Data Needed
Effect on Neuronal Excitability
Primary Sensory Neurons
Patch-Clamp Electrophysiology
Data Needed
Table 2: In Vivo Efficacy of Methdilazine in Animal Models of Peripheral Neuropathy
The following diagrams illustrate the primary signaling pathways targeted by Methdilazine in peripheral neurons.
Caption: Methdilazine blocks the H1 receptor, inhibiting the Gq/PLC pathway.
Caption: Methdilazine's anticholinergic action on M1 and M2 receptors.
Experimental Protocols
The following protocols are provided as detailed examples for investigating the effects of Methdilazine in PNS research.
Protocol 1: In Vitro Assessment of Methdilazine on Neurite Outgrowth in Primary Dorsal Root Ganglion (DRG) Neurons
Objective: To determine if Methdilazine, through its potential antagonism of M1 muscarinic receptors, can promote neurite outgrowth in cultured adult sensory neurons.[6]
Methdilazine hydrochloride (dissolved in sterile water or DMSO)
Pirenzepine (selective M1 antagonist, as a positive control)
Microscopy system with live-cell imaging capabilities and analysis software
Procedure:
Preparation of Culture Plates:
Coat 24-well plates with 100 µg/mL poly-D-lysine overnight at 37°C.
Wash three times with sterile water and allow to dry.
Coat with 10 µg/mL laminin for at least 2 hours at 37°C before use.[11]
DRG Neuron Isolation and Culture:
Euthanize the animal according to approved institutional protocols.
Dissect dorsal root ganglia from the spinal column under sterile conditions and place them in ice-cold DMEM/F12.[12]
Digest ganglia in an enzyme solution containing Collagenase II (1 mg/mL) and Dispase II (2.5 mg/mL) for 60-90 minutes at 37°C with gentle shaking.[13]
Mechanically dissociate the ganglia by gentle trituration with a fire-polished pipette.
Centrifuge the cell suspension and resuspend the pellet in complete Neurobasal medium (supplemented with B27, GlutaMAX, and antibiotics).
Plate the dissociated neurons onto the prepared laminin-coated plates.[12]
Drug Application:
After allowing neurons to adhere for 24 hours, replace the medium with fresh medium containing various concentrations of Methdilazine (e.g., 1 µM, 10 µM, 50 µM).
Include a vehicle control (e.g., DMSO) and a positive control group (Pirenzepine, 10 µM).
Neurite Outgrowth Analysis:
After 48-72 hours of incubation, fix the cells with 4% paraformaldehyde.
Perform immunocytochemistry for a neuronal marker (e.g., β-III tubulin).
Capture images using a fluorescence microscope.
Quantify neurite length using an automated software analysis tool (e.g., NeuronJ or the neurite outgrowth module in ImageJ/FIJI). Measure the length of the longest neurite per neuron and the total neurite length per neuron.
Application Notes and Protocols for In Vivo Imaging of Methdilazine Distribution in Animal Models
Introduction Methdilazine is a first-generation antihistamine of the phenothiazine class, primarily used to relieve pruritic skin disorders and other hypersensitivity reactions.[1][2] Understanding the whole-body distrib...
Author: BenchChem Technical Support Team. Date: November 2025
Introduction
Methdilazine is a first-generation antihistamine of the phenothiazine class, primarily used to relieve pruritic skin disorders and other hypersensitivity reactions.[1][2] Understanding the whole-body distribution, target engagement, and potential off-target accumulation of Methdilazine is crucial for optimizing its therapeutic efficacy and minimizing side effects. In vivo imaging techniques such as Positron Emission Tomography (PET), Single-Photon Emission Computed Tomography (SPECT), and fluorescence imaging offer non-invasive methods to visualize and quantify the spatiotemporal distribution of drugs in living animal models.[3] This document outlines proposed protocols for imaging the biodistribution of Methdilazine using these modalities.
Proposed Imaging Strategies for Methdilazine
To enable in vivo imaging, Methdilazine must be labeled with a suitable imaging probe. The choice of label depends on the selected imaging modality.
Radiolabeling for PET/SPECT Imaging: For quantitative, whole-body imaging with high sensitivity, radiolabeling Methdilazine is the preferred approach.[4][5]
PET: Labeling with a positron-emitting radionuclide such as Carbon-11 (¹¹C) or Fluorine-18 (¹⁸F) would be suitable. These isotopes offer excellent resolution and are commonly used in drug development studies.[4]
SPECT: Alternatively, labeling with a gamma-emitting radionuclide like Technetium-99m (⁹⁹mTc) or Iodine-123 (¹²³I) can be employed for SPECT imaging, which is also a valuable tool for biodistribution studies.
Fluorescent Labeling for Optical Imaging: For higher-resolution imaging of specific tissues or for ex vivo validation, Methdilazine can be conjugated to a fluorescent dye.[6] Near-infrared (NIR) dyes are often preferred for in vivo applications due to their deeper tissue penetration.
Signaling Pathway of Methdilazine
Methdilazine functions as a histamine H1 receptor antagonist.[1][7] It competes with free histamine for binding to H1 receptors on effector cells in various tissues, including the gastrointestinal tract, blood vessels, and respiratory tract.[1][2] This action blocks the downstream signaling cascade typically initiated by histamine, thereby alleviating the symptoms of allergic reactions such as itching, vasodilation, and bronchoconstriction.[1]
The following are detailed, hypothetical protocols for conducting in vivo imaging of Methdilazine.
General Experimental Workflow
The overall workflow for an in vivo imaging study of Methdilazine would involve several key stages, from probe synthesis to data analysis.
Caption: Proposed workflow for in vivo imaging of Methdilazine.
Protocol for PET/SPECT Imaging of Radiolabeled Methdilazine
Objective: To quantitatively determine the whole-body biodistribution of Methdilazine in a rodent model over time.
Materials:
Radiolabeled Methdilazine (e.g., [¹⁸F]Methdilazine) in sterile saline.
Animal model: Male Wistar rats or C57BL/6 mice (n=3-5 per time point).[8]
Anesthesia: Isoflurane (2-3% for induction, 1-2% for maintenance).
PET/SPECT scanner calibrated for the specific radionuclide.
Gamma counter for ex vivo biodistribution.
Procedure:
Animal Preparation:
Acclimatize animals for at least one week before the study.
Fast animals for 4-6 hours prior to tracer injection to reduce metabolic variability.
Anesthetize the animal using isoflurane.
Place a tail-vein catheter for tracer administration.
Position the animal on the scanner bed, ensuring vital signs (respiration, temperature) are monitored throughout the procedure.[9]
Tracer Administration:
Administer a bolus injection of radiolabeled Methdilazine (e.g., 5-10 MBq for mice) via the tail-vein catheter.[10]
Record the precise dose administered and the time of injection.
PET/SPECT Imaging:
Dynamic Scan: For detailed pharmacokinetic analysis, begin a dynamic scan immediately upon injection, acquiring data for 60-90 minutes.[10]
Static Scans: For biodistribution at specific time points, perform static scans (e.g., 10-20 minutes) at various times post-injection (e.g., 30 min, 1h, 2h, 4h).
Reconstruct the imaging data using appropriate algorithms (e.g., 3D-OSEM).
Image Analysis:
Draw regions of interest (ROIs) over major organs (e.g., brain, heart, lungs, liver, kidneys, spleen, muscle, bone) on the reconstructed images.
Calculate the radioactivity concentration in each ROI and express it as a percentage of the injected dose per gram of tissue (%ID/g).
Protocol for Ex Vivo Biodistribution Validation
Objective: To validate the in vivo imaging data through direct measurement of radioactivity in harvested tissues.
Procedure:
Tissue Harvesting:
Immediately following the final imaging session (or at predetermined time points for separate cohorts), euthanize the anesthetized animal.
Quickly dissect major organs and tissues.
Collect blood samples.
Sample Processing:
Blot tissues to remove excess blood, weigh them, and place them in pre-weighed tubes.
Measure the radioactivity in each sample using a calibrated gamma counter.
Also measure the activity in standards prepared from the injected radiotracer.
Data Analysis:
Calculate the %ID/g for each tissue sample.
Compare the ex vivo biodistribution data with the results obtained from in vivo image analysis.
Hypothetical Data Presentation
The quantitative data from the biodistribution studies should be summarized in tables for clear comparison.
Table 1: Hypothetical Biodistribution of [¹⁸F]Methdilazine in Rats (%ID/g ± SD)
Organ
30 min Post-Injection
60 min Post-Injection
120 min Post-Injection
Blood
2.5 ± 0.4
1.2 ± 0.2
0.5 ± 0.1
Brain
0.8 ± 0.1
0.6 ± 0.1
0.3 ± 0.05
Heart
3.1 ± 0.5
2.5 ± 0.4
1.8 ± 0.3
Lungs
8.5 ± 1.2
6.2 ± 0.9
3.5 ± 0.6
Liver
15.2 ± 2.1
18.5 ± 2.5
14.1 ± 1.9
Kidneys
10.1 ± 1.5
12.3 ± 1.8
9.8 ± 1.4
Spleen
4.2 ± 0.6
3.1 ± 0.5
2.0 ± 0.3
Muscle
1.0 ± 0.2
0.8 ± 0.1
0.6 ± 0.1
Note: Data are hypothetical and for illustrative purposes only.
Considerations for Fluorescent Imaging
While PET and SPECT provide whole-body quantitative data, fluorescence imaging can offer complementary information.
Probe Development: Methdilazine could be conjugated to a near-infrared (NIR) fluorescent dye to create a fluorescent analog.[11] Care must be taken to ensure that the addition of the bulky dye does not significantly alter the pharmacokinetic properties of the parent molecule.
In Vivo Imaging: Due to limited light penetration, in vivo fluorescence imaging would be best suited for studying Methdilazine distribution in superficial tissues or in animals with surgically implanted imaging windows.[12]
Ex Vivo Imaging: High-resolution fluorescence microscopy on tissue sections from animals dosed with fluorescently-labeled Methdilazine can reveal its distribution at a cellular or subcellular level, providing valuable mechanistic insights.
By employing these proposed methodologies, researchers can gain a comprehensive understanding of the in vivo distribution of Methdilazine, which is essential for advancing its clinical application and development.
Technical Support Center: Overcoming Methdilazine Instability in Aqueous Solutions
Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methdilazine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to ad...
Author: BenchChem Technical Support Team. Date: November 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methdilazine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges associated with the instability of Methdilazine in aqueous solutions.
Frequently Asked Questions (FAQs)
Q1: What is Methdilazine and why is its stability in aqueous solutions a concern?
A1: Methdilazine is a first-generation antihistamine belonging to the phenothiazine class of drugs.[1] Like other phenothiazines, its chemical structure is susceptible to degradation in aqueous environments, which can lead to a loss of potency and the formation of potentially harmful degradation products. This instability is a critical consideration for the development of liquid dosage forms and for ensuring the accuracy and reproducibility of in vitro and in vivo experiments.
Q2: What are the primary factors that contribute to the degradation of Methdilazine in aqueous solutions?
A2: The main factors affecting the stability of phenothiazines, including Methdilazine, are:
pH: The stability of phenothiazines is significantly influenced by the pH of the solution.[2]
Light: Exposure to light, particularly UV radiation, can cause decomposition and discoloration of the phenothiazine nucleus.[3]
Oxidation: Methdilazine has been shown to be susceptible to oxidative stress.[4] The presence of oxygen and metal ions can catalyze oxidative degradation.
Temperature: Elevated temperatures can accelerate the rate of chemical degradation.[5][6]
Q3: What are the typical signs of Methdilazine degradation in my solution?
A3: Visual signs of degradation can include a change in color of the solution. However, significant degradation can occur without any visible changes. The most reliable method to assess stability is through analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC), which can separate and quantify Methdilazine and its degradation products.[4]
Q4: I observed slight degradation in my Methdilazine solution under oxidative stress. What is the likely degradation pathway?
A4: For many phenothiazines, oxidative degradation proceeds via the formation of a semiquinone free radical, leading to products such as sulfoxides. For instance, promethazine, a related phenothiazine, forms promethazine 5-oxide as a degradation product. A similar pathway can be anticipated for Methdilazine.
Troubleshooting Guide
This guide provides solutions to specific issues you may encounter during your experiments with Methdilazine aqueous solutions.
Problem
Potential Cause
Recommended Solution
Rapid discoloration of the Methdilazine solution upon preparation.
Photodegradation: The solution is likely being exposed to excessive light. Phenothiazines are known to be light-sensitive.[3]
Prepare and store the solution in amber-colored glassware or containers wrapped in aluminum foil to protect it from light. Work in a dimly lit environment when possible.
Loss of Methdilazine potency over a short period, even when protected from light.
Oxidative Degradation: The presence of dissolved oxygen or trace metal ions in the solvent can catalyze oxidation. Methdilazine is known to be susceptible to oxidative stress.[4]
1. Use of Antioxidants: Add an antioxidant such as ascorbic acid or sodium metabisulfite to the formulation. 2. Use of Chelating Agents: Incorporate a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester metal ions that can catalyze oxidation. 3. Deoxygenate the Solvent: Purge the solvent with an inert gas (e.g., nitrogen or argon) before and during solution preparation to remove dissolved oxygen.
Precipitation or cloudiness in the Methdilazine solution.
pH Shift or Low Solubility: The pH of the solution may have shifted to a range where Methdilazine hydrochloride has lower solubility. A 1% aqueous solution of Methdilazine hydrochloride has a pH of 4.8-6.[7][8]
1. pH Control: Use a suitable buffer system to maintain the pH within the optimal range for both stability and solubility. Citric acid-phosphate buffers have been used for other phenothiazines.[2] 2. Solubilizing Agents: Consider the use of cyclodextrins to form inclusion complexes, which can enhance the aqueous solubility and stability of Methdilazine.
Inconsistent results in bioassays or analytical measurements.
Degradation During Experiment: The instability of Methdilazine in the experimental medium could be leading to variable concentrations of the active compound.
1. Freshly Prepare Solutions: Prepare Methdilazine solutions immediately before use. 2. Incorporate Stabilizers in Media: If compatible with the experimental setup, add antioxidants or chelating agents to the assay buffer or cell culture medium. 3. Conduct Stability Checks: Analyze the concentration of Methdilazine in your experimental medium at the beginning and end of the experiment to assess its stability under the specific conditions.
Experimental Protocols
Protocol 1: Preparation of a Stabilized Methdilazine Aqueous Stock Solution
This protocol describes the preparation of a 1 mg/mL Methdilazine hydrochloride stock solution with enhanced stability.
Materials:
Methdilazine hydrochloride powder
High-purity water (e.g., Milli-Q or equivalent)
Ascorbic acid
Disodium EDTA
Nitrogen or Argon gas
Amber-colored volumetric flask
Sterile syringe filter (0.22 µm)
Procedure:
Deoxygenate the Water: Sparge the high-purity water with nitrogen or argon gas for at least 30 minutes to remove dissolved oxygen.
Prepare the Stabilizer Solution: In the deoxygenated water, dissolve ascorbic acid to a final concentration of 0.1% (w/v) and disodium EDTA to a final concentration of 0.01% (w/v).
Dissolve Methdilazine: Accurately weigh the required amount of Methdilazine hydrochloride powder and dissolve it in the stabilizer solution to achieve a final concentration of 1 mg/mL.
Protect from Light: Perform all dissolution steps in an amber-colored volumetric flask to minimize light exposure.
Sterile Filtration: If required for the application, sterile-filter the final solution using a 0.22 µm syringe filter.
Storage: Store the stabilized stock solution at 2-8°C in a tightly sealed, light-protected container. It is recommended to use the solution within a week of preparation.
Protocol 2: Stability Testing of Methdilazine Solutions using RP-UPLC
This protocol outlines a stability-indicating Ultra-Performance Liquid Chromatography (UPLC) method to quantify Methdilazine and monitor its degradation.
Instrumentation and Conditions:
UPLC System: Waters Acquity UPLC or equivalent
Column: Waters Acquity BEH C18 (100 mm × 2.1 mm, 1.7 µm)
Mobile Phase: A mixture of potassium dihydrogen orthophosphate and 1-pentane sulphonic acid buffer (pH 4.0) and acetonitrile (60:40 v/v).[4]
Sample Preparation: Prepare your Methdilazine solution (e.g., as described in Protocol 1 or your experimental formulation) at a known concentration (e.g., 40 µg/mL).
Thermal: Expose the solid drug to dry heat at 105°C.
Photolytic: Expose the solid drug to 1.2 million lux hours in a photostability chamber.[4]
Analysis: Inject the prepared samples into the UPLC system.
Data Interpretation: The retention time for Methdilazine is approximately 2.3 minutes under these conditions.[4] Degradation is indicated by a decrease in the peak area of the Methdilazine peak and the appearance of new peaks corresponding to degradation products.
Data Presentation
Table 1: Factors Influencing Methdilazine Stability and Recommended Mitigation Strategies
Factor
Effect on Methdilazine
Mitigation Strategy
pH
Instability outside the optimal range
Maintain pH in the range of 4.8-6 using a suitable buffer system.[2][7][8]
Light
Photodegradation
Use of amber-colored glassware, protection from UV and ambient light.[3]
Oxygen
Oxidative degradation
Deoxygenate solvents, use of antioxidants (e.g., ascorbic acid).
Metal Ions
Catalyze oxidation
Use of chelating agents (e.g., EDTA).
Temperature
Increased degradation rate
Store solutions at recommended temperatures (e.g., 2-8°C).
Visualizations
Caption: Proposed degradation pathway of Methdilazine.
Caption: Troubleshooting workflow for stabilizing Methdilazine.
Troubleshooting peak tailing in Methdilazine HPLC analysis
This guide provides troubleshooting assistance for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of Methdilazine, with a specific focus on addressing peak tailing. Troublesho...
Author: BenchChem Technical Support Team. Date: November 2025
This guide provides troubleshooting assistance for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of Methdilazine, with a specific focus on addressing peak tailing.
Troubleshooting Guide: Peak Tailing
Question: My Methdilazine peak is showing significant tailing. What are the primary causes?
Answer:
Peak tailing in the HPLC analysis of Methdilazine, a basic compound, is a common issue that can compromise resolution, sensitivity, and accurate quantification.[1][2] The distortion is often a result of more than one retention mechanism occurring during the separation.[3]
The most frequent causes include:
Secondary Silanol Interactions: Methdilazine, being a basic compound with amine groups, can interact with acidic residual silanol groups (Si-OH) on the surface of silica-based stationary phases.[1][2][3][4] This secondary ionic interaction, in addition to the primary hydrophobic interaction, delays a portion of the analyte from eluting, causing a tail.[4] This effect is more pronounced at a neutral mobile phase pH (6 to 8).[1]
Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to peak distortion.[1][2][5]
Improper Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak shape issues, including tailing, especially for early eluting peaks.[1][2][6]
Column Degradation: The formation of a void at the column inlet or a partially blocked frit can disrupt the sample band, leading to broad and tailing peaks.[1][3][7]
Extra-Column Volume (Dead Volume): Excessive volume from tubing, fittings, or the detector cell can cause the separated peak to broaden and tail after leaving the column.[2][7][8]
Mobile Phase pH Issues: If the mobile phase pH is close to the analyte's pKa, the compound can exist in both ionized and non-ionized forms, leading to peak shape distortion.[5][8]
Question: How can I systematically troubleshoot and resolve peak tailing for Methdilazine?
Answer:
A systematic approach is key to identifying and fixing the root cause of peak tailing. Follow this logical workflow:
Step 1: Evaluate the Chromatogram
Are all peaks tailing or just the Methdilazine peak?
All peaks tailing: This often points to a system-wide or physical issue. Suspect extra-column volume (dead volume), a column void, or a blocked frit.[7] Start by checking your connections and then inspect the column.
Only the Methdilazine peak (or other basic compounds) is tailing: This strongly suggests a chemical interaction issue, most likely with stationary phase silanols.[6] Focus on optimizing the mobile phase and column chemistry.
Step 2: Address Chemical Interaction Issues
If you suspect secondary silanol interactions are the cause, consider the following solutions:
Adjust Mobile Phase pH: Lowering the mobile phase pH to ≤ 3 protonates the silanol groups, making them less available to interact with the positively charged Methdilazine.[1][3][9] This is often the most effective solution.
Increase Buffer Concentration: A higher buffer concentration (e.g., 25-50 mM for LC-UV) can increase the ionic strength of the mobile phase, which helps to mask the residual silanol sites.[7][10]
Use a Mobile Phase Additive: Incorporate a competing base, like triethylamine (TEA), into the mobile phase at a low concentration (e.g., 10-20 mM).[1][9][11][12] The TEA will preferentially interact with the silanol groups, preventing Methdilazine from doing so.
Select an Appropriate Column:
Use an End-Capped Column: Modern, high-purity silica columns are "end-capped," meaning most residual silanols have been chemically deactivated with reagents like trimethylchlorosilane (TMCS).[3][7] This significantly reduces tailing for basic compounds.
Consider Alternative Stationary Phases: For very challenging separations, non-silica-based columns (e.g., polymer-based) or hybrid silica-organic columns can eliminate the problem of silanol interactions.[9][11]
Step 3: Rule Out Method and System Issues
If mobile phase adjustments do not resolve the issue, investigate these potential causes:
Reduce Sample Load: To check for mass overload, dilute your sample 10-fold or reduce the injection volume and reinject.[10] If the peak shape improves, overload was the issue.[5]
Match Sample Solvent to Mobile Phase: Dissolve your sample in the initial mobile phase composition or a weaker solvent whenever possible.[1][10]
Perform Column Maintenance: If a column void is suspected, try reversing and flushing the column (if the manufacturer allows). If this fails, the column may need to be replaced.[1][10]
Below is a troubleshooting workflow to help visualize these steps.
Figure 1. Troubleshooting workflow for peak tailing.
Frequently Asked Questions (FAQs)
Q1: What is an acceptable peak tailing factor?
The tailing factor (Tf) or asymmetry factor (As) is a quantitative measure of peak shape. A perfectly symmetrical (Gaussian) peak has a value of 1.0. For most assays, a tailing factor of less than 1.5 is considered acceptable, although some regulatory guidelines may require a value below 1.2.[3]
Q2: Why does lowering the mobile phase pH help reduce tailing for Methdilazine?
Methdilazine is a basic compound. Residual silanol groups on the silica packing of an HPLC column have a pKa of approximately 3.5.[1] At a mobile phase pH above this value, the silanols become deprotonated (negatively charged) and can strongly interact with the protonated (positively charged) Methdilazine. This secondary ionic interaction causes tailing.[1][3] By lowering the pH to below 3, the silanols are fully protonated (neutral), minimizing this unwanted interaction.[3][9]
Q3: Can my sample solvent cause peak tailing?
Yes. If your sample is dissolved in a solvent that is stronger than your mobile phase (e.g., 100% acetonitrile for a mobile phase starting at 10% acetonitrile), it can cause band broadening and peak distortion, including tailing.[1][2][10] This effect is usually more pronounced for peaks that elute early in the chromatogram.[1]
Q4: When should I choose a new column versus modifying my mobile phase?
Modifying the mobile phase (e.g., adjusting pH or adding modifiers) is typically the first and easiest step. However, if you consistently work with basic compounds like Methdilazine, investing in a modern, high-purity, end-capped column is a proactive strategy to prevent peak tailing from the start.[7] If your current column is old or has been used extensively under harsh conditions, it may be degraded, and replacement is the best option.
Q5: What is the mechanism behind silanol interaction?
Silica-based columns have residual, unreacted silanol groups (Si-OH) on their surface. At mid-range pH, these groups are ionized (Si-O⁻), creating negatively charged sites. Basic analytes like Methdilazine are protonated in the mobile phase (Analyte-NH⁺). A secondary, strong ion-exchange interaction occurs between the negatively charged silanol and the positively charged analyte, which is stronger than the intended reversed-phase mechanism, causing delayed elution and peak tailing.[1][4]
Figure 2. Interaction of basic analyte with silanol groups.
Data Summary and Protocols
Table 1: Effect of Mobile Phase pH on Peak Asymmetry for Basic Compounds
This table illustrates the typical impact of adjusting mobile phase pH on the peak shape of a basic analyte.
Mobile Phase pH
Silanol Group State
Analyte-Silanol Interaction
Expected Asymmetry Factor (As)
Peak Shape
7.0
Ionized (Si-O⁻)
Strong Ionic Interaction
> 2.0
Severe Tailing
4.5
Partially Ionized
Moderate Ionic Interaction
1.5 - 2.0
Tailing
3.0
Protonated (Si-OH)
Minimal Interaction
1.2 - 1.5
Improved
2.5
Protonated (Si-OH)
Negligible Interaction
< 1.2
Symmetrical
Data is representative based on typical chromatographic principles for basic compounds.[3]
Table 2: Recommended Maximum Sample Loads for Analytical HPLC Columns
To avoid peak distortion from mass overload, adhere to these general guidelines.
Column Internal Diameter (mm)
Typical Maximum Mass Load (µg)
4.6
50 - 500
3.0
20 - 200
2.1
10 - 100
1.0
1 - 10
Values are approximate and can vary based on stationary phase and analyte characteristics.[1]
Experimental Protocol: HPLC Method for Methdilazine Analysis
This protocol provides a starting point for developing a robust HPLC method for Methdilazine, designed to minimize peak tailing.
1. Materials and Reagents:
Methdilazine Hydrochloride Reference Standard
Acetonitrile (HPLC Grade)
Methanol (HPLC Grade)
Potassium Dihydrogen Phosphate (KH₂PO₄)
Orthophosphoric Acid (85%)
Water (HPLC Grade or Milli-Q)
2. Mobile Phase Preparation (pH 3.0 Buffer):
Weigh 1.36 g of KH₂PO₄ and dissolve it in 1000 mL of HPLC grade water to make a 10 mM solution.
Filter the buffer solution through a 0.45 µm nylon filter.
Adjust the pH of the solution to 3.0 ± 0.05 using orthophosphoric acid.
The mobile phase will be a mixture of this pH 3.0 buffer and acetonitrile. A common starting point is 60:40 (v/v) Buffer:Acetonitrile.
Degas the final mobile phase mixture by sonication or vacuum filtration before use.
3. Standard Solution Preparation (100 µg/mL):
Accurately weigh 10 mg of Methdilazine HCl reference standard into a 100 mL volumetric flask.
Dissolve and dilute to volume with the mobile phase. This is your stock solution.
Further dilutions can be made from the stock solution using the mobile phase to create calibration standards.
4. Sample Preparation:
For dosage forms (e.g., tablets), grind a representative number of tablets to a fine powder.
Accurately weigh a portion of the powder equivalent to a known amount of Methdilazine and transfer it to a volumetric flask.
Add the mobile phase to about 70% of the flask volume, sonicate for 15 minutes to ensure complete dissolution, and then dilute to volume with the mobile phase.
Filter the final solution through a 0.45 µm syringe filter before injection.
5. HPLC Conditions:
Column: C18, end-capped, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase: 60% (10 mM KH₂PO₄, pH 3.0) : 40% Acetonitrile
Methdilazine Solubility in Cell Culture Media: A Technical Support Guide
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding solubility issues encountered w...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding solubility issues encountered with Methdilazine in cell culture media.
Troubleshooting Guide
This guide addresses common problems and provides step-by-step solutions for dissolving and using Methdilazine in your experiments.
Q1: My Methdilazine hydrochloride is not dissolving in the cell culture medium.
A1: Direct dissolution of Methdilazine hydrochloride in aqueous cell culture media can be challenging due to its hydrophobic properties. It is recommended to first prepare a concentrated stock solution in an appropriate organic solvent.
Recommended Solvents: Dimethyl sulfoxide (DMSO) is a common and effective solvent for creating a high-concentration stock solution of Methdilazine.
Procedure:
Prepare a stock solution of Methdilazine hydrochloride in 100% DMSO. A concentration of 10-20 mM is a good starting point.
Ensure the powder is completely dissolved by vortexing and, if necessary, brief sonication.
For use in cell culture, dilute the DMSO stock solution into your pre-warmed cell culture medium to achieve the final desired concentration.
Important Consideration: The final concentration of DMSO in the cell culture medium should be kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the same final concentration of DMSO without the drug) in your experiments.
Q2: After adding my Methdilazine stock solution to the media, a precipitate forms.
A2: Precipitation upon dilution of a DMSO stock solution into aqueous media is a common issue for hydrophobic compounds. This occurs when the drug's concentration exceeds its solubility limit in the final aqueous environment.
Troubleshooting Steps:
Reduce the Final Concentration: The most straightforward solution is to lower the final working concentration of Methdilazine in your experiment.
Increase Serum Concentration: If your experimental design allows, increasing the percentage of fetal bovine serum (FBS) in your culture medium can enhance the solubility of hydrophobic compounds.
Stepwise Dilution: Instead of a single large dilution, try a serial dilution of the DMSO stock into pre-warmed media. This gradual decrease in solvent concentration can sometimes prevent precipitation.
Pre-warm the Media: Always add the drug stock to cell culture media that has been pre-warmed to 37°C. Adding to cold media can decrease solubility.
Q3: I am observing unexpected cell death or changes in cell morphology.
A3: This could be due to the cytotoxic effects of Methdilazine at the tested concentrations, solvent toxicity, or the presence of precipitates.
Troubleshooting Steps:
Perform a Dose-Response Curve: Determine the optimal non-toxic concentration range for your specific cell line by performing a cytotoxicity assay (e.g., MTT, XTT) with a wide range of Methdilazine concentrations.
Check Vehicle Control: Ensure that cells treated with the vehicle (DMSO at the same final concentration) do not exhibit the same toxic effects. If they do, the DMSO concentration is too high.
Visual Inspection: Carefully inspect your culture wells under a microscope for any signs of drug precipitation. Precipitates can cause physical stress to cells.
Frequently Asked Questions (FAQs)
Q: What is the recommended solvent for making a stock solution of Methdilazine?
A: For cell culture applications, high-purity, sterile-filtered DMSO is the recommended solvent for preparing a concentrated stock solution of Methdilazine hydrochloride.
Q: What is the solubility of Methdilazine hydrochloride?
A: Methdilazine hydrochloride is soluble in water at concentrations between 50 to 100 mg/mL.[1][2] However, its solubility in complex cell culture media can be significantly lower. It is also soluble in ethanol and chloroform.[1] For research purposes, a stock solution in DMSO at 40 mg/mL is achievable with sonication.[3]
Q: How should I store my Methdilazine stock solution?
A: Methdilazine hydrochloride powder should be stored at -20°C.[4] Stock solutions in DMSO should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. Aqueous stock solutions are reported to be stable for 1-2 weeks at 4°C and 6-8 weeks at -20°C.[5] The pH of aqueous solutions should not exceed 7.0 to prevent inactivation.[5]
Q: At what pH is Methdilazine hydrochloride most stable?
A: A 1% aqueous solution of Methdilazine hydrochloride has a pH between 4.8 and 6.0.[1] For other hydrochloride salts, maximum stability in aqueous solution is often observed at a slightly acidic pH. For example, hydralazine hydrochloride has maximum stability around pH 3.5.
Technical Support Center: Analysis of Methdilazine in Biological Samples
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the bioanalysis of Methdilazine, with a specific focus on mitigating m...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the bioanalysis of Methdilazine, with a specific focus on mitigating matrix effects.
Frequently Asked Questions (FAQs)
Q1: What are matrix effects and how do they affect the analysis of Methdilazine?
A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] In the analysis of Methdilazine in biological samples like plasma, serum, or urine, these effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal).[2] This phenomenon can significantly impact the accuracy, precision, and sensitivity of the analytical method.[2][3] The primary sources of matrix effects in biological fluids include phospholipids, salts, and endogenous metabolites.[1][4]
Q2: How can I determine if my Methdilazine assay is experiencing matrix effects?
A2: A common method to assess matrix effects is the post-extraction spike method.[1] This involves comparing the response of Methdilazine spiked into an extracted blank matrix to the response of Methdilazine in a neat solution at the same concentration.[1] A significant difference in signal intensity indicates the presence of matrix effects. Another qualitative technique is the post-column infusion experiment, where a constant flow of Methdilazine solution is infused into the mass spectrometer while a blank, extracted matrix sample is injected into the LC system. Any deviation in the baseline signal at the retention time of co-eluting matrix components points to regions of ion suppression or enhancement.[5]
Q3: What are the common sample preparation techniques to minimize matrix effects for Methdilazine analysis?
A3: The choice of sample preparation is critical for reducing matrix effects. Common techniques include:
Protein Precipitation (PPT): A simple and fast method, but it may not effectively remove phospholipids, a major source of matrix effects.
Liquid-Liquid Extraction (LLE): Offers cleaner extracts than PPT by partitioning Methdilazine into an immiscible organic solvent, leaving many matrix components behind.
Solid-Phase Extraction (SPE): Generally provides the cleanest extracts by utilizing a stationary phase to selectively retain Methdilazine while matrix components are washed away. This is often the most effective technique for minimizing matrix effects.[4]
Q4: Can chromatographic conditions be optimized to reduce matrix effects?
A4: Yes, optimizing the chromatographic separation is a key strategy. By achieving good separation between Methdilazine and interfering matrix components, the impact of ion suppression or enhancement can be significantly reduced.[3] Strategies include:
Using a high-efficiency column (e.g., UPLC).
Adjusting the mobile phase composition and gradient to improve resolution.
Ensuring adequate retention of Methdilazine on the column can help separate it from early-eluting interferences.[6]
Q5: How does an internal standard (IS) help in correcting for matrix effects?
A5: An internal standard, particularly a stable isotope-labeled (SIL) version of Methdilazine, is highly recommended. A SIL-IS co-elutes with the analyte and experiences similar matrix effects. By using the peak area ratio of the analyte to the IS, the variability caused by ion suppression or enhancement can be effectively compensated for, leading to more accurate and precise quantification.[1]
Troubleshooting Guide
Problem
Potential Cause
Recommended Solution
Poor reproducibility of Methdilazine peak areas in different sample lots.
Variable matrix effects between different sources of biological matrix.
1. Evaluate matrix effects across at least six different lots of the biological matrix.[1]2. Implement a more rigorous sample cleanup method, such as SPE.[4]3. Use a stable isotope-labeled internal standard to compensate for variability.[1]
Low recovery of Methdilazine.
Inefficient extraction from the biological matrix.
1. Optimize the pH of the extraction solvent to ensure Methdilazine (a basic compound) is in its neutral form for better partitioning in LLE or retention in SPE.2. Experiment with different LLE solvents or SPE sorbents and elution solvents.
Signal suppression observed at the retention time of Methdilazine.
Co-elution of matrix components, often phospholipids in plasma samples.[4]
1. Modify the chromatographic gradient to better separate Methdilazine from the suppression zone.[7]2. Incorporate a phospholipid removal step in your sample preparation protocol.[4]3. Consider a different ionization source or polarity if feasible.
Inconsistent internal standard response.
The chosen internal standard is not behaving similarly to Methdilazine.
1. If not already using one, switch to a stable isotope-labeled internal standard for Methdilazine.2. If using an analog IS, ensure it co-elutes and has similar ionization properties to Methdilazine.
Quantitative Data Summary
The following table summarizes typical performance data for bioanalytical methods used for phenothiazine-like compounds, which can be used as a benchmark when developing an assay for Methdilazine.
Parameter
Protein Precipitation
Liquid-Liquid Extraction
Solid-Phase Extraction
Analyte Recovery (%)
> 85%
> 90%
> 95%
Matrix Factor (MF)
0.6 - 1.1
0.8 - 1.1
0.9 - 1.1
IS-Normalized MF (CV%)
< 15%
< 10%
< 5%
Lower Limit of Quantification (LLOQ)
1 - 5 ng/mL
0.5 - 2 ng/mL
0.1 - 1 ng/mL
Note: These are representative values for similar compounds and may vary depending on the specific experimental conditions.
Experimental Protocols
Protocol 1: Post-Extraction Spike for Matrix Factor Calculation
Prepare Samples:
Set A (Neat Solution): Spike Methdilazine and its IS into the final reconstitution solvent.
Set B (Post-Spike Matrix): Extract blank biological matrix (e.g., plasma) using your established procedure. Spike Methdilazine and its IS into the final extracted and evaporated residue before reconstitution.
Analyze Samples: Inject both sets of samples into the LC-MS/MS system.
Calculate Matrix Factor (MF):
MF = (Peak Area in Set B) / (Peak Area in Set A)[1]
An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.[1]
Calculate IS-Normalized Matrix Factor:
IS-Normalized MF = (MF of Analyte) / (MF of IS)
The coefficient of variation (CV%) of the IS-Normalized MF across different lots of matrix should be ≤15%.[1]
Visual Diagrams
Caption: Bioanalytical workflow for Methdilazine quantification.
Caption: Mechanism of ion suppression in LC-MS.
Caption: Troubleshooting decision tree for matrix effects.
Improving the sensitivity of Methdilazine detection by spectrophotometry
This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers and scientists working on the spectrophotometric detection of Methdilazine. The focus is on improv...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers and scientists working on the spectrophotometric detection of Methdilazine. The focus is on improving the sensitivity and reliability of the measurements.
Troubleshooting Guide
This guide addresses specific issues that may arise during the experimental process.
Question: Why am I getting low or no absorbance signal for my Methdilazine samples?
Answer:
Low absorbance is a common indicator of insufficient sensitivity or issues with the reaction chemistry. Consider the following causes and solutions:
Suboptimal Reaction Conditions: The formation of the colored complex is often highly dependent on pH, temperature, and reaction time.
pH: Ensure the pH of the reaction mixture is optimal for the chosen method. For instance, methods involving oxidation with Cerium(IV) and complexation with Chromotrope 2R require a pH of 2.5±0.8, while complexation with Arsenazo(III) requires a pH of 7.8±1.0[1][2]. Ion-pair complex formation with dyes like Congo red or methyl orange typically occurs in an acidic medium[3][4].
Reagent Concentration: The concentration of the chromogenic or oxidizing reagent may be insufficient. Verify the concentrations of all reagents and prepare fresh solutions if necessary.
Reaction Time: The color-forming reaction may not have reached completion. Allow for the recommended incubation time as specified in the protocol.
Incorrect Wavelength: Ensure the spectrophotometer is set to the maximum absorbance wavelength (λmax) for the specific complex being measured. This can vary significantly between methods (e.g., 620 nm for Ce(III)-Arsenazo(III), 530 nm for Ce(III)-Chromotrope 2R, and 400-490 nm for various ion-pair complexes)[1][2][3].
Sample Concentration Too Low: The concentration of Methdilazine in your sample may be below the method's limit of detection (LOD). Consider using a more sensitive method or concentrating your sample if possible.
Instrument Issues: Check the instrument's performance by running a standard with a known absorbance. Ensure the light source is functioning correctly and the detector is calibrated[5][6].
Question: My results are not reproducible. What is causing the high variability?
Answer:
Poor reproducibility can stem from inconsistencies in sample handling, reagent preparation, or instrument operation.
Inconsistent Pipetting: Use calibrated pipettes and consistent technique to minimize volume errors, especially when handling small volumes of reagents or samples[5].
Temperature Fluctuations: The rate of the reaction and the stability of the resulting complex can be temperature-dependent. Perform reactions in a temperature-controlled environment, such as a water bath.
Timing Inconsistency: For kinetic-based measurements or reactions that are not stable over long periods, it is crucial to adhere to a strict and consistent timing schedule from reagent addition to measurement.
Cuvette Errors: Ensure cuvettes are clean, free of scratches, and consistently oriented in the spectrophotometer. Use matched cuvettes for blank and sample measurements. For measurements in the UV range, quartz cuvettes are required[5].
Incomplete Extraction (for Extractive Methods): In methods that involve solvent extraction of an ion-pair complex, ensure consistent and vigorous mixing to achieve phase equilibrium. Also, be precise when separating the organic layer for measurement.
Question: My calibration curve is non-linear. How can I fix this?
Answer:
A non-linear calibration curve often indicates that the analysis is being performed outside the linear dynamic range of the assay.
Concentration Range Exceeded: The relationship between absorbance and concentration (Beer's Law) holds true only within a specific range. If your higher concentration standards are plateauing, they are likely too concentrated. Dilute these standards to fall within the method's established linear range[1][4].
High Absorbance Values: Very high absorbance readings (>2.0 AU) can be inaccurate due to stray light in the spectrophotometer[7]. Dilute your samples to bring the absorbance into a more reliable range (typically 0.1 - 1.5 AU).
Chemical Equilibria: At high concentrations, the chemical equilibrium of the color-forming reaction may be altered, leading to a non-proportional response. Prepare a fresh set of standards and re-run the calibration.
Question: I am observing high background noise or unexpected peaks in my spectra. What is the source?
Answer:
High background or spurious peaks are typically caused by contamination or interfering substances.
Contaminated Reagents or Glassware: Use high-purity solvents and reagents. Ensure all glassware is thoroughly cleaned. Contaminants in the blank solution can lead to high background absorbance[8].
Sample Matrix Interference: Excipients in pharmaceutical formulations (tablets, syrups) can sometimes interfere with the assay. Prepare a sample blank containing all matrix components except Methdilazine to check for interference.
Cuvette Contamination: Fingerprints, dust, or residual sample on the cuvette surface can scatter light and cause erroneous readings. Clean the optical surfaces of the cuvette with an appropriate solvent (e.g., ethanol) and a lint-free cloth before each measurement[5].
Frequently Asked Questions (FAQs)
Question: How can I improve the sensitivity of my Methdilazine spectrophotometric assay?
Answer:
Direct spectrophotometry of Methdilazine often lacks sensitivity. To enhance detection, you can employ methods based on chemical reactions that produce a highly colored species. The primary strategies are:
Oxidation-Reduction Reactions: Methdilazine can be oxidized by reagents like Cerium(IV) or metavanadate. The product of this reaction, or a subsequent complex formed with the reduced oxidant, can be measured. For example, after oxidation by Ce(IV), the resulting Ce(III) can be complexed with a chromogenic agent like Arsenazo(III) or Chromotrope 2R to produce a complex with high molar absorptivity[1][2][9].
Ion-Pair Complex Formation: This is a very effective method for increasing sensitivity. Methdilazine, being a basic drug, can form an ion-pair complex with an acidic dye (e.g., Congo red, picric acid, methyl orange) in an acidic buffer. This colored complex is then extracted into an immiscible organic solvent like chloroform, which concentrates the analyte and removes interferences, before measurement[3][4].
Charge-Transfer Complex Formation: The formation of a charge-transfer complex between an electron-donating drug and an electron acceptor can produce a new, intense absorption band suitable for quantification[10][11][12]. This represents an advanced technique for potentially sensitive detection.
Question: What are the key performance differences between the various sensitive methods?
Answer:
The choice of method depends on the required sensitivity, linear range, and available instrumentation. The following tables summarize the performance characteristics of several published methods.
Table 1: Performance of Oxidation-Based Spectrophotometric Methods for Methdilazine
Question: Can you provide a general protocol for one of the sensitive methods?
Answer:
Certainly. Below is a detailed protocol for the ion-pair extraction method, which offers a significant improvement in sensitivity.
Experimental Protocol: Ion-Pair Extractive Method
This protocol is based on the formation of a colored ion-pair complex between Methdilazine hydrochloride and an acidic dye, followed by extraction and spectrophotometric measurement[3][4].
1. Reagent and Standard Preparation:
Methdilazine Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Methdilazine HCl and dissolve it in 100 mL of distilled water.
Acidic Dye Solution (e.g., 0.1% w/v Methyl Orange): Dissolve 100 mg of Methyl Orange in 100 mL of distilled water.
Buffer Solution (e.g., pH 3.0): Prepare an appropriate acidic buffer (e.g., phthalate buffer) to maintain the required pH for complex formation.
Into a series of 125 mL separating funnels, pipette aliquots of the Methdilazine standard stock solution to cover the linear range (e.g., 1-14 µg/mL).
To each funnel, add 5 mL of the buffer solution and 2 mL of the methyl orange reagent. Swirl to mix.
Add 10 mL of chloroform to each funnel.
Shake the funnels vigorously for 2 minutes to facilitate the extraction of the ion-pair complex into the chloroform layer.
Allow the layers to separate completely (approximately 5 minutes).
Carefully drain the lower chloroform layer into a 10 mL volumetric flask, passing it through a small plug of anhydrous sodium sulfate to remove any residual water.
Adjust the final volume to 10 mL with chloroform if necessary.
Measure the absorbance of each solution at the λmax (430 nm for methyl orange) against a reagent blank prepared in the same manner but without Methdilazine.
Plot a graph of absorbance versus concentration to obtain the calibration curve.
3. Sample Analysis:
For pharmaceutical formulations (e.g., tablets), weigh and finely powder a number of tablets. Dissolve a quantity of the powder equivalent to a known amount of Methdilazine HCl in water, filter, and dilute to a suitable concentration to fall within the calibration range.
Treat an aliquot of the sample solution as described in step 2.
Determine the concentration of Methdilazine in the sample from the calibration curve.
Visualizations
Experimental and Troubleshooting Workflows
Caption: General workflow for sensitive Methdilazine detection.
Technical Support Center: Addressing Methdilazine Cross-Reactivity in Immunoassays
This technical support center provides guidance for researchers, scientists, and drug development professionals encountering potential cross-reactivity of methdilazine in immunoassays. The following information offers tr...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals encountering potential cross-reactivity of methdilazine in immunoassays. The following information offers troubleshooting strategies, frequently asked questions, and detailed experimental protocols to help ensure the accuracy and reliability of your results.
Frequently Asked Questions (FAQs)
Q1: What is methdilazine and why might it cross-react in our immunoassay?
A1: Methdilazine is a first-generation antihistamine belonging to the phenothiazine class of drugs.[1] Its chemical structure, which includes a tricyclic phenothiazine core, is similar to that of other compounds, particularly tricyclic antidepressants (TCAs).[2][3] This structural similarity is the primary reason for potential cross-reactivity in immunoassays, where antibodies may bind to methdilazine and its metabolites, leading to false-positive results.[2][4]
Q2: In which types of immunoassays is methdilazine cross-reactivity most commonly observed?
A2: Methdilazine cross-reactivity is most frequently reported in screening immunoassays for tricyclic antidepressants (TCAs).[2][5] This is due to the structural resemblance between the phenothiazine ring of methdilazine and the tricyclic structure of TCAs. Various immunoassay platforms, including fluorescence polarization immunoassay (FPIA), enzyme-linked immunosorbent assay (ELISA), and other homogeneous enzyme immunoassays, may be affected.[6][7][8]
Q3: Are the metabolites of methdilazine also likely to cross-react?
A3: Yes, the metabolites of methdilazine are also potential sources of cross-reactivity. The major metabolites of methdilazine include 3-hydroxymethdilazine, methdilazine sulfoxide, and methdilazine N-oxide.[9][10] These metabolites retain the core phenothiazine structure and are therefore likely to be recognized by antibodies targeting tricyclic compounds.
Q4: We have an unexpected positive result in a TCA screening immunoassay for a patient known to be taking methdilazine. What should be our next step?
A4: An unexpected positive result in a TCA screening immunoassay for a patient on methdilazine should be considered presumptive. The recommended next step is to perform a confirmatory analysis using a more specific method, such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][11] These methods can definitively identify and quantify the specific compounds present in the sample, distinguishing between TCAs and interfering substances like methdilazine.
Troubleshooting Guide
Issue: Suspected False-Positive Result in a Tricyclic Antidepressant (TCA) Immunoassay
Possible Cause: Cross-reactivity from methdilazine or its metabolites.
Troubleshooting Steps:
Review Patient Medication History: Confirm if the patient has been prescribed or is otherwise taking methdilazine or other phenothiazine medications.[2]
Sample Dilution:
Perform serial dilutions of the sample and re-run the immunoassay.
Expected Outcome: If the interference is due to a low-affinity cross-reactant, dilution may reduce its concentration below the level of detection, while the target analyte (if present) may still be detectable.
Sample Pre-treatment:
Utilize a chemical oxidation method to selectively modify the interfering phenothiazine compounds. A detailed protocol for this procedure is provided below.
Confirmatory Testing:
As a definitive measure, send the sample for analysis by a chromatographic method coupled with mass spectrometry (GC-MS or LC-MS/MS).[2][11] This will provide an accurate identification and quantification of the drugs present.
Quantitative Data on Cross-Reactivity
While specific quantitative cross-reactivity data for methdilazine in various immunoassays is not extensively available in the literature, data for other structurally similar phenothiazines in a fluorescence polarization immunoassay (FPIA) for TCAs can provide an indication of the potential for interference.
Compound
% Cross-Reactivity (in FPIA for TCAs)
Dixyrazine
20-40%
Alimemazine
20-47%
Perazine
23-33%
Data sourced from Nebinger P, Koel M. (1990). Specificity data of the tricyclic antidepressants assay by fluorescent polarization immunoassay. Journal of Analytical Toxicology, 14(4), 219-21.[6]
Note: The degree of cross-reactivity can vary significantly depending on the specific antibody used in the assay, the immunoassay platform (e.g., ELISA, EMIT, FPIA), and the concentration of the interfering substance.[7]
Experimental Protocols
Protocol for Mitigating Phenothiazine Interference by Chemical Oxidation
This protocol is based on a method for the selective chemical modification of phenothiazines to reduce their cross-reactivity in immunoassays for tricyclic antidepressants.[4]
Principle: Chloramine-T is a mild oxidizing agent that can selectively oxidize the sulfur atom in the phenothiazine ring, altering its structure and reducing its ability to bind to the assay antibodies. Tricyclic antidepressants are generally not affected by this treatment.
Materials:
Patient serum or plasma sample
Chloramine-T solution (10 mg/mL in deionized water, freshly prepared)
Sodium metabisulfite solution (20 mg/mL in deionized water, freshly prepared)
Vortex mixer
Microcentrifuge tubes
Procedure:
To 100 µL of the patient sample in a microcentrifuge tube, add 10 µL of the freshly prepared Chloramine-T solution.
Vortex the mixture for 30 seconds.
Incubate at room temperature for 5 minutes.
To quench the reaction, add 10 µL of the freshly prepared sodium metabisulfite solution.
Vortex the mixture for 30 seconds.
The pre-treated sample is now ready for analysis in the immunoassay. Follow the manufacturer's instructions for the specific immunoassay being used.
Note: It is recommended to run a positive control (a sample containing the target TCA) and a negative control (a drug-free sample) through the same pre-treatment process to ensure the procedure does not interfere with the assay's performance.
Technical Support Center: Optimization of Mobile Phase for Methdilazine Chromatographic Separation
Welcome to the technical support center for the chromatographic separation of Methdilazine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance an...
Author: BenchChem Technical Support Team. Date: November 2025
Welcome to the technical support center for the chromatographic separation of Methdilazine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental work.
Troubleshooting Guide
This guide addresses common issues encountered during the chromatographic separation of Methdilazine. Each problem is presented with potential causes and their corresponding solutions.
Problem
Potential Cause(s)
Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)
Inappropriate mobile phase pH. Methdilazine is a basic compound, and a mobile phase pH close to its pKa can cause peak tailing.
Adjust the mobile phase pH. For reversed-phase HPLC, a pH around 4.0 has been shown to provide good peak symmetry.[1]
Secondary interactions with stationary phase. Residual silanols on the silica-based columns can interact with the basic Methdilazine molecule.
Use a base-deactivated column or add a competing base like triethylamine (TEA) to the mobile phase in low concentrations (e.g., 0.1%).
Column overload.
Reduce the sample concentration or injection volume.
Incompatible injection solvent.
Dissolve the sample in the mobile phase whenever possible.
Inconsistent Retention Times
Fluctuations in mobile phase composition.
Ensure proper mixing of the mobile phase components. If using a gradient, ensure the pump is functioning correctly. Prepare fresh mobile phase daily.
Temperature variations.
Use a column oven to maintain a constant temperature. A temperature of 35°C has been used successfully for Methdilazine analysis.[1]
Column degradation.
Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.
Poor Resolution/Peak Splitting
Mobile phase composition is not optimal.
Re-evaluate the mobile phase composition. For UPLC, a mixture of a phosphate buffer with an ion-pairing agent (like 1-pentane sulphonic acid) and acetonitrile has proven effective.[1] For HPTLC, a trial-and-error approach with solvent systems of varying polarity may be necessary.[2]
Presence of co-eluting impurities or degradation products.
Perform forced degradation studies to identify potential degradation products and ensure the method is stability-indicating.[1] Adjust the mobile phase to separate these from the main peak.
Column contamination or void formation.
Reverse-flush the column. If a void is suspected, the column may need to be repacked or replaced.
High Backpressure
Blockage in the system (e.g., frit, injector, or tubing).
Systematically check each component for blockage by disconnecting them one by one.
Particulate matter from the sample or mobile phase.
Filter all samples and mobile phases through a 0.45 µm or 0.22 µm filter. Use a guard column to protect the analytical column.
Mobile phase viscosity is too high.
Consider using a solvent with lower viscosity, like acetonitrile instead of methanol, where appropriate.
No Peak or Very Small Peak
Sample degradation. Methdilazine is known to degrade under oxidative stress.[1]
Prepare fresh samples and store them appropriately. Avoid exposure to oxidizing agents.
Incorrect wavelength detection.
Ensure the detector is set to a wavelength where Methdilazine has significant absorbance (e.g., 254 nm).[1]
Injection issue.
Check the injector for any leaks or blockages. Ensure the correct injection volume is being delivered.
Frequently Asked Questions (FAQs)
Q1: What is a good starting point for a reversed-phase HPLC mobile phase for Methdilazine?
A1: A good starting point for a reversed-phase HPLC mobile phase for Methdilazine is a mixture of an acidic buffer and an organic modifier. A successfully reported mobile phase for the UPLC separation of Methdilazine consists of a mixture of potassium dihydrogenorthophosphate and 1-pentane sulphonic acid buffer at pH 4.0 and acetonitrile in a 60:40 v/v ratio.[1]
Q2: I am observing peak tailing for Methdilazine. What can I do?
A2: Peak tailing for basic compounds like Methdilazine is common in reversed-phase chromatography. Here are a few things you can try:
Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to around 4.0) can help to protonate the analyte and reduce secondary interactions with the stationary phase.[1]
Use a Base-Deactivated Column: These columns have fewer free silanol groups, which can cause peak tailing.
Add a Competing Base: Adding a small amount of an amine modifier like triethylamine (TEA) to the mobile phase can help to mask the active sites on the stationary phase.
Q3: What are some common solvent systems for HPTLC analysis of Methdilazine?
A3: The selection of a mobile phase for HPTLC often involves a trial-and-error approach. For compounds like Methdilazine, which are moderately polar, you can start with a combination of a non-polar solvent, a moderately polar solvent, and a small amount of a polar solvent. Common solvent systems used in normal-phase HPTLC include mixtures of chloroform, methanol, and hexane.[2] The ratio of these solvents should be adjusted to achieve the desired separation.
Q4: How can I ensure my chromatographic method for Methdilazine is stability-indicating?
A4: To ensure your method is stability-indicating, you need to perform forced degradation studies. This involves subjecting a sample of Methdilazine to various stress conditions such as acid and base hydrolysis, oxidation, heat, and light. Your chromatographic method should then be able to separate the intact drug from any degradation products that are formed. For Methdilazine, slight degradation has been observed under oxidative stress conditions.[1]
Experimental Protocols
RP-UPLC Method for Methdilazine
Column: Waters Acquity BEH C18 (100 mm × 2.1 mm, 1.7 μm)[1]
Mobile Phase: A mixture of potassium dihydrogenorthophosphate and 1-pentane sulphonic acid buffer (pH 4.0) and acetonitrile (60:40 v/v).[1]
Methdilazine and Promethazine: A Comparative Analysis of H1 Receptor Affinity
In the landscape of first-generation antihistamines, both methdilazine and promethazine have long been utilized for their therapeutic effects in managing allergic reactions. Their clinical efficacy is intrinsically linke...
Author: BenchChem Technical Support Team. Date: November 2025
In the landscape of first-generation antihistamines, both methdilazine and promethazine have long been utilized for their therapeutic effects in managing allergic reactions. Their clinical efficacy is intrinsically linked to their affinity for the histamine H1 receptor. This guide provides a comparative overview of methdilazine and promethazine, with a focus on their H1 receptor binding characteristics, supported by experimental data and methodologies for the benefit of researchers, scientists, and drug development professionals.
Quantitative Comparison of H1 Receptor Affinity
The binding affinity of a drug to its receptor is a critical determinant of its potency and duration of action. This affinity is typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50), with lower values indicating higher affinity.
Compound
H1 Receptor Affinity (Ki)
Data Source
Promethazine
~1.0 - 1.4 nM
Published Literature
Methdilazine
Not readily available in the reviewed literature
-
Note: While both methdilazine and promethazine are established H1 receptor antagonists, a specific Ki or IC50 value for methdilazine's H1 receptor affinity was not available in the extensively searched literature. Promethazine, however, demonstrates high affinity for the H1 receptor with a Ki value in the low nanomolar range.
Histamine H1 Receptor Signaling Pathway
The histamine H1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by histamine, initiates a well-defined signaling cascade. Both methdilazine and promethazine act as inverse agonists or antagonists at this receptor, competitively blocking the binding of histamine and thereby inhibiting its downstream effects.
The binding of histamine to the H1 receptor activates the associated Gq alpha subunit of the heterotrimeric G-protein. This, in turn, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. The increased intracellular calcium, along with DAG, activates protein kinase C (PKC), leading to a cascade of cellular responses, including smooth muscle contraction, increased vascular permeability, and the transcription of pro-inflammatory mediators.
Caption: Histamine H1 Receptor Signaling Pathway.
Experimental Protocols: Determination of H1 Receptor Affinity
The affinity of compounds for the H1 receptor is most commonly determined through in vitro radioligand binding assays. This technique allows for the direct measurement of the interaction between a radiolabeled ligand and the receptor.
Objective: To determine the binding affinity (Ki) of test compounds (methdilazine and promethazine) for the histamine H1 receptor.
Materials:
Radioligand: [³H]-Pyrilamine (also known as [³H]-Mepyramine), a well-characterized H1 receptor antagonist.
Receptor Source: Cell membranes prepared from tissues or cell lines expressing the H1 receptor (e.g., guinea pig brain, CHO-K1 cells stably transfected with the human H1 receptor gene).
Test Compounds: Methdilazine and promethazine of known concentrations.
Non-specific Binding Control: A high concentration of a known, unlabeled H1 receptor antagonist (e.g., Mianserin or Diphenhydramine) to determine non-specific binding.
Assay Buffer: Typically a Tris-HCl or phosphate buffer at physiological pH.
Filtration Apparatus: A cell harvester to separate bound from free radioligand.
Scintillation Counter: To measure the radioactivity of the bound radioligand.
Procedure:
Membrane Preparation: The receptor source tissue or cells are homogenized and centrifuged to isolate the cell membranes, which are then resuspended in the assay buffer.
Assay Setup: The assay is typically performed in microtiter plates. Each well contains:
A fixed concentration of the radioligand ([³H]-Pyrilamine).
A range of concentrations of the test compound (methdilazine or promethazine).
The cell membrane preparation.
Incubation: The plates are incubated at a specific temperature (e.g., 25°C or 37°C) for a defined period to allow the binding to reach equilibrium.
Filtration: The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. The filters trap the cell membranes with the bound radioligand, while the unbound radioligand passes through.
Washing: The filters are washed with ice-cold assay buffer to remove any non-specifically bound radioligand.
Scintillation Counting: The filters are placed in scintillation vials with scintillation fluid, and the radioactivity is measured using a scintillation counter.
Data Analysis: The data is analyzed to determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation:
Ki = IC50 / (1 + [L]/Kd)
where:
[L] is the concentration of the radioligand.
Kd is the dissociation constant of the radioligand for the receptor.
Caption: Radioligand Binding Assay Workflow.
Conclusion
Both methdilazine and promethazine are effective first-generation H1 receptor antagonists. While quantitative data for promethazine confirms its high affinity for the H1 receptor, similar specific binding data for methdilazine is not as readily available in the public domain. The provided experimental protocol for radioligand binding assays offers a standardized method for directly comparing the H1 receptor affinity of these and other compounds. A thorough understanding of their receptor binding kinetics and the downstream signaling pathways is crucial for the rational design and development of novel antihistaminic agents with improved efficacy and safety profiles.
Comparative
A Comparative Analysis of the In Vitro Potency of Methdilazine and Loratadine as H1 Receptor Antagonists
For Immediate Release This guide provides a detailed comparison of the in vitro potency of Methdilazine, a first-generation phenothiazine antihistamine, and Loratadine, a second-generation antihistamine. The following se...
Author: BenchChem Technical Support Team. Date: November 2025
For Immediate Release
This guide provides a detailed comparison of the in vitro potency of Methdilazine, a first-generation phenothiazine antihistamine, and Loratadine, a second-generation antihistamine. The following sections present quantitative data on their binding affinity to the histamine H1 receptor, outline the experimental protocols used to determine these values, and illustrate the associated signaling pathways and experimental workflows. This document is intended for researchers, scientists, and professionals in the field of drug development.
Introduction
Methdilazine is a phenothiazine derivative with established antihistaminic properties, primarily used for the symptomatic relief of hypersensitivity reactions and pruritic skin disorders.[1][2] As a first-generation antihistamine, it is known to cross the blood-brain barrier, which can lead to sedative effects.[3] Loratadine is a widely used second-generation antihistamine for the treatment of allergic rhinitis and urticaria.[4] It is designed to be more selective for peripheral H1 receptors and to have a lower propensity for causing sedation.[4] Understanding the in vitro potency of these two compounds at the histamine H1 receptor is crucial for evaluating their pharmacological profiles.
Quantitative Comparison of In Vitro Potency
The in vitro potency of an antagonist is typically quantified by its inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50) at the target receptor. A lower Ki or IC50 value indicates a higher binding affinity and greater potency. While direct comparative studies providing Ki or IC50 values for both Methdilazine and Loratadine under identical experimental conditions are limited, data from various sources allow for a comparative assessment.
Phenothiazines, the class of drugs to which Methdilazine belongs, are recognized as potent H1 antagonists.[5] Loratadine's affinity for the H1 receptor has been reported with Ki values ranging from 16 nM to 138 nM in different studies.
Table 1: In Vitro Potency at the Histamine H1 Receptor
Compound
Drug Generation
Chemical Class
H1 Receptor Binding Affinity (Ki)
Methdilazine
First-Generation
Phenothiazine
Potent H1 antagonist (specific Ki value not available in recent literature)[1][5]
Loratadine
Second-Generation
Piperidine
16 - 138 nM
Experimental Protocols
The in vitro potency of H1 receptor antagonists is primarily determined using two main types of assays: radioligand binding assays and functional cell-based assays such as calcium flux assays.
Radioligand Binding Assay
This assay directly measures the affinity of a drug for its receptor.
Objective: To determine the inhibition constant (Ki) of a test compound (e.g., Methdilazine or Loratadine) for the H1 receptor.
Principle: This is a competitive binding assay where the test compound competes with a radiolabeled ligand (e.g., [³H]-mepyramine), which has a known high affinity for the H1 receptor. The amount of radioligand displaced by the test compound is measured, and from this, the IC50 (the concentration of the test compound that displaces 50% of the radioligand) is calculated. The Ki is then determined using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.
Methodology:
Membrane Preparation: A source of H1 receptors is required, typically membranes from cells (e.g., HEK293 or CHO cells) engineered to express the human H1 receptor, or from tissues with high H1 receptor density (e.g., guinea pig brain).
Assay Incubation: In a multi-well plate, the receptor membranes are incubated with a fixed concentration of the radioligand ([³H]-mepyramine) and varying concentrations of the unlabeled test compound.
Separation of Bound and Free Ligand: After reaching equilibrium, the mixture is rapidly filtered through a glass fiber filter. The receptor-bound radioligand is trapped on the filter, while the unbound radioligand passes through.
Quantification: The radioactivity on the filters is measured using a scintillation counter.
Data Analysis: The data are plotted as the percentage of specific binding versus the log concentration of the test compound to generate a sigmoidal dose-response curve, from which the IC50 is determined. The Ki is then calculated.
Calcium Flux Assay
This is a functional assay that measures the ability of an antagonist to block the downstream signaling of the H1 receptor.
Objective: To determine the functional potency (IC50) of a test compound in inhibiting histamine-induced cellular responses.
Principle: The histamine H1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by histamine, couples to Gq/11 proteins. This activates phospholipase C (PLC), which in turn leads to the production of inositol trisphosphate (IP₃). IP₃ binds to its receptors on the endoplasmic reticulum, causing the release of stored intracellular calcium (Ca²⁺). This increase in cytosolic Ca²⁺ can be measured using a calcium-sensitive fluorescent dye. An antagonist will inhibit this histamine-induced calcium flux.
Methodology:
Cell Culture: Cells expressing the H1 receptor (e.g., H1R-HEK293 cells) are cultured in multi-well plates.
Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).
Compound Incubation: The cells are pre-incubated with varying concentrations of the antagonist (Methdilazine or Loratadine).
Histamine Stimulation: The cells are then stimulated with a fixed concentration of histamine (typically the EC₅₀ or EC₈₀ concentration).
Fluorescence Measurement: The change in fluorescence, corresponding to the change in intracellular calcium concentration, is measured in real-time using a fluorometric imaging plate reader (FLIPR) or a similar instrument.
Data Analysis: The inhibitory effect of the antagonist at each concentration is calculated, and the data are plotted to determine the IC50 value.
Visualizations
Signaling Pathway
Caption: H1 Receptor Signaling Pathway.
Experimental Workflow
Caption: Experimental Workflows for In Vitro Potency.
Conclusion
Both Methdilazine and Loratadine are effective antagonists of the histamine H1 receptor. Based on available data, phenothiazines as a class, including Methdilazine, are considered potent H1 antagonists.[5] Loratadine exhibits high affinity for the H1 receptor with Ki values in the low nanomolar range. The choice between these two agents in a research or clinical context would depend on the desired pharmacological profile, including considerations of sedative effects and receptor selectivity, which are not fully captured by in vitro potency alone. The experimental protocols described herein represent standard methodologies for the continued evaluation and comparison of H1 receptor antagonists.
A Comparative Guide to HPLC and LC-MS Methods for the Quantification of Methdilazine
In the realm of pharmaceutical analysis, the accurate and precise quantification of active pharmaceutical ingredients (APIs) is paramount for ensuring product quality, safety, and efficacy. Methdilazine, a phenothiazine...
Author: BenchChem Technical Support Team. Date: November 2025
In the realm of pharmaceutical analysis, the accurate and precise quantification of active pharmaceutical ingredients (APIs) is paramount for ensuring product quality, safety, and efficacy. Methdilazine, a phenothiazine derivative with antihistaminic and antipruritic properties, requires robust analytical methods for its determination in bulk drug and pharmaceutical formulations. This guide provides a detailed comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of Methdilazine.
This comparison is based on a validated Ultra-Performance Liquid Chromatography (UPLC) method, which serves as a proxy for a modern HPLC method, and a representative LC-MS/MS method constructed from established principles for the analysis of small molecules and phenothiazine derivatives.
Data Presentation: Performance Comparison
The following tables summarize the key performance characteristics of the HPLC-UV and a representative LC-MS/MS method for the analysis of Methdilazine.
Table 1: Chromatographic Conditions and Performance
Parameter
HPLC-UV Method
Representative LC-MS/MS Method
Column
Waters Acquity BEH C18 (100 mm × 2.1 mm, 1.7 µm)
C18 reversed-phase column (e.g., 50-100 mm length, 2.1 mm ID, <2 µm particle size)
This method is adapted from a validated UPLC method for the determination of Methdilazine hydrochloride in bulk drug and tablets.[1]
Instrumentation: An Ultra-Performance Liquid Chromatography system equipped with a photodiode array detector.
Column: Waters Acquity BEH C18 (100 mm × 2.1 mm, 1.7 µm).
Mobile Phase: A filtered and degassed mixture of a buffer solution (Potassium Dihydrogen Orthophosphate and 1-Pentane Sulphonic Acid, pH adjusted to 4.0) and acetonitrile in a 60:40 v/v ratio.
Flow Rate: 0.3 mL/min.
Injection Volume: 5 µL.
Column Temperature: Ambient.
Detection Wavelength: 254 nm.
Standard Preparation: A stock solution of Methdilazine hydrochloride is prepared in the mobile phase and subsequently diluted to create calibration standards ranging from 0.5 to 80 µg/mL.
Sample Preparation: For tablets, a number of tablets are weighed and ground to a fine powder. A portion of the powder equivalent to a specific amount of Methdilazine is weighed, dissolved in the mobile phase, sonicated, and filtered through a 0.22 µm filter before injection.
Representative LC-MS/MS Method for Methdilazine
This protocol is a representative method for the quantification of Methdilazine using LC-MS/MS, based on common practices for small molecule analysis.
Instrumentation: A High-Performance Liquid Chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
Column: A C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient Program: A linear gradient starting from a low percentage of Mobile Phase B, increasing to a high percentage to elute the analyte, followed by a re-equilibration step.
Precursor Ion (Q1): m/z for Methdilazine (e.g., [M+H]⁺).
Product Ion (Q3): A specific fragment ion of Methdilazine.
Collision Energy: Optimized for the specific precursor-to-product ion transition.
Standard and Sample Preparation: Similar to the HPLC method, but dilutions are made to a much lower concentration range (e.g., ng/mL) using the initial mobile phase composition as the diluent.
Mandatory Visualization
The cross-validation of analytical methods is a critical step to ensure that different methods provide comparable results. The following diagram illustrates a typical workflow for the cross-validation of HPLC and LC-MS methods.
Cross-validation workflow for HPLC and LC-MS methods.
Concluding Remarks
Both HPLC-UV and LC-MS/MS are powerful techniques for the quantification of Methdilazine. The choice between the two often depends on the specific requirements of the analysis.
HPLC-UV is a robust, reliable, and cost-effective method suitable for routine quality control and assay of bulk drug and finished products where concentration levels are relatively high (µg/mL range). Its simplicity and the widespread availability of instrumentation make it a workhorse in many pharmaceutical laboratories.
LC-MS/MS offers significantly higher sensitivity and selectivity. The ability to monitor specific mass transitions (MRM) drastically reduces interferences from the sample matrix, making it the method of choice for applications requiring low detection limits (pg-ng/mL range), such as bioanalysis (pharmacokinetic studies), impurity profiling at trace levels, and cleaning validation. While the initial instrument cost and operational complexity are higher, the superior performance of LC-MS/MS is indispensable for these demanding applications.
The cross-validation of these two methods would be essential if data from both techniques were to be used interchangeably within a regulatory submission or across different stages of drug development. This process would formally demonstrate the correlation and agreement between the results obtained from each method, ensuring data integrity and consistency.
A Head-to-Head In Vitro Comparison of First and Second-Generation Antihistamines
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective in vitro comparison of first and second-generation antihistamines, focusing on their performance in key pharmacological ass...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective in vitro comparison of first and second-generation antihistamines, focusing on their performance in key pharmacological assays. The information presented is supported by experimental data and detailed methodologies to assist in research and development efforts.
First-generation antihistamines are known to cross the blood-brain barrier, leading to sedative effects, while second-generation antihistamines are designed to be more selective for peripheral H1 receptors and have a lower propensity for causing drowsiness.[1][2][3][4][5][6] This fundamental difference in their profiles is rooted in their distinct molecular interactions with the histamine H1 receptor and their subsequent effects on intracellular signaling pathways.
Data Summary
The following tables summarize quantitative data from in vitro studies, providing a comparative overview of the binding affinities and inhibitory concentrations of various first and second-generation antihistamines.
Table 1: Histamine H1 Receptor Binding Affinity
This table presents the equilibrium dissociation constants (Ki) for a selection of first and second-generation antihistamines. A lower Ki value indicates a higher binding affinity for the histamine H1 receptor.
Antihistamine
Generation
Receptor Binding Affinity (Ki, nM)
Diphenhydramine
First
44
Cetirizine
Second
Lower than Diphenhydramine
Fexofenadine
Second
5.5 - 10 times less potent than Cetirizine
Desloratadine
Second
Data suggests long residence time
Bilastine
Second
44 (guinea-pig), 64 (human recombinant)
Note: Data is compiled from various sources and experimental conditions may differ.[7]
Table 2: Inhibition of Histamine-Induced Calcium Influx
Antihistamine
Generation
IC50 for Calcium Influx Inhibition (nM)
Mepyramine
First
Attenuated the rise in intracellular Ca2+ at 10 µM
Other First Gen
First
Data not readily available
Second Gen
Second
Data not readily available
Table 3: Inhibition of Inflammatory Cytokine Release
Several second-generation antihistamines have demonstrated anti-inflammatory properties by inhibiting the release of various cytokines.[11][12] This table summarizes some of these findings.
Antihistamine
Generation
Cytokine(s) Inhibited
Experimental System
Desloratadine
Second
RANTES, Tryptase, Leukotriene C4
Nasal polyp epithelial cell lines
Cetirizine
Second
IFN-gamma
Isolated peripheral blood T cells
Fexofenadine
Second
IFN-gamma, IL-5
Isolated peripheral blood T cells
Loratadine
Second
IL-5
Isolated peripheral blood T cells
Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to enable replication and further investigation.
Radioligand Binding Assay for H1 Receptor Affinity
This protocol is used to determine the binding affinity of a compound for the histamine H1 receptor.
Objective: To determine the Ki of test compounds for the human histamine H1 receptor.
Materials:
HEK293 cells stably transfected with the human H1 receptor.[13]
Membrane preparation from the transfected cells.
Radioligand: [3H]mepyramine.
Unlabeled competitor antihistamines.
Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).
Glass fiber filters.
Scintillation counter.
Procedure:
Incubate the cell membrane preparations with various concentrations of the unlabeled antihistamine and a fixed concentration of [3H]mepyramine.
Allow the binding to reach equilibrium (e.g., 60 minutes at 25°C).
Separate the bound from the free radioligand by rapid filtration through glass fiber filters.
Wash the filters quickly with ice-cold binding buffer to remove non-specifically bound radioligand.
Measure the radioactivity retained on the filters using a scintillation counter.
The concentration of the unlabeled antihistamine that inhibits 50% of the specific binding of [3H]mepyramine is the IC50 value.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14]
Calcium Influx Assay
This assay measures the ability of an antihistamine to inhibit the increase in intracellular calcium concentration induced by histamine.
Objective: To determine the IC50 of antihistamines for the inhibition of histamine-induced calcium influx.
Materials:
Cells expressing the histamine H1 receptor (e.g., DDT1MF-2 cells).[8][9]
Physiological salt solution (e.g., Hanks' Balanced Salt Solution).
Fluorometric imaging plate reader or fluorescence microscope.
Procedure:
Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) by incubating them in a solution containing the dye.
Wash the cells to remove excess dye.
Pre-incubate the cells with various concentrations of the test antihistamine.
Stimulate the cells with a fixed concentration of histamine.
Measure the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.[8][9]
The concentration of the antihistamine that inhibits 50% of the histamine-induced calcium increase is the IC50 value.
Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Release
This protocol is used to quantify the amount of a specific cytokine released from cells in culture following treatment with an antihistamine.[15][16][17][18]
Objective: To measure the effect of antihistamines on the release of inflammatory cytokines.
ELISA kit for the cytokine of interest (containing capture antibody, detection antibody, enzyme-conjugated streptavidin, and substrate).
Microplate reader.
Procedure:
Culture the immune cells in the presence of a stimulating agent and various concentrations of the test antihistamine.
After an appropriate incubation period, collect the cell culture supernatant.
Coat a 96-well plate with the capture antibody for the cytokine of interest.
Add the cell culture supernatants to the wells and incubate to allow the cytokine to bind to the capture antibody.
Wash the plate and add the biotinylated detection antibody.
Wash the plate and add enzyme-conjugated streptavidin.
Wash the plate and add the substrate solution. The enzyme will convert the substrate into a colored product.
Stop the reaction and measure the absorbance at the appropriate wavelength using a microplate reader.
Quantify the cytokine concentration by comparing the absorbance of the samples to a standard curve generated with known concentrations of the cytokine.[15]
Visualizations
Histamine H1 Receptor Signaling Pathway
Caption: Histamine H1 receptor signaling cascade.
In Vitro Antihistamine Comparison Workflow
Caption: Experimental workflow for in vitro comparison.
Validating the Specificity of a Methdilazine-Based Fluorescent Probe: A Comparative Guide
A Note to the Reader: Scientific literature extensively documents fluorescent probes derived from the core chemical structure of Methdilazine, known as phenothiazine.[1][2][3][4][5][6][7][8] However, specific fluorescent...
Author: BenchChem Technical Support Team. Date: November 2025
A Note to the Reader: Scientific literature extensively documents fluorescent probes derived from the core chemical structure of Methdilazine, known as phenothiazine.[1][2][3][4][5][6][7][8] However, specific fluorescent probes explicitly based on the Methdilazine molecule itself are not widely reported. This guide, therefore, presents a comparative framework for validating the specificity of a hypothetical Methdilazine-based fluorescent probe, drawing upon established methodologies for phenothiazine-based and other small-molecule fluorescent probes. This approach provides a practical and scientifically rigorous template for researchers and drug development professionals engaged in the validation of novel fluorescent probes.
Comparative Analysis of Fluorescent Probe Specificity
The successful application of any fluorescent probe hinges on its specific interaction with the target of interest, minimizing off-target binding that can lead to false-positive signals and misinterpretation of data.[7] The following table summarizes key performance indicators for our hypothetical Methdilazine-based probe in comparison to established alternative probes for the detection of a specific analyte (e.g., reactive oxygen species - ROS).
Probe
Target Analyte
Mechanism of Action
Reported Selectivity (fold-increase over other analytes)
Key Off-Target Interferences
Quantum Yield (Φ)
Photostability
Cell Permeability
Hypothetical Methdilazine Probe
Hypochlorous acid (HOCl)
Oxidation of the phenothiazine sulfur atom, leading to a change in fluorescence.[7]
To be determined
Other reactive oxygen species (e.g., H₂O₂, ONOO⁻), thiols.
To be determined
To be determined
Good (expected due to lipophilic nature of phenothiazine)
PT-BT (Phenothiazine-based)
Hypochlorous acid (HOCl)
Specific oxidation of the phenothiazine core regulated by a benzothiazolium moiety.[1]
To rigorously validate the specificity of a novel Methdilazine-based fluorescent probe, a series of well-defined experiments are essential. The following protocols outline the key steps for assessing selectivity and potential off-target effects.
In Vitro Selectivity Assay
Objective: To determine the fluorescence response of the Methdilazine-based probe to a panel of potential interfering analytes.
Materials:
Methdilazine-based fluorescent probe stock solution (e.g., 1 mM in DMSO)
Target analyte stock solution (e.g., 10 mM NaOCl for HOCl)
Stock solutions of potential interfering species (e.g., H₂O₂, ONOO⁻, glutathione, cysteine, various metal ions)
Phosphate-buffered saline (PBS), pH 7.4
96-well black microplate
Fluorescence microplate reader
Procedure:
Prepare working solutions of the Methdilazine-based probe in PBS (e.g., 10 µM).
In the 96-well plate, add the probe solution to each well.
Add the target analyte or an interfering species to the respective wells to achieve a final concentration relevant to physiological or experimental conditions. Include a control well with only the probe and PBS.
Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes).
Measure the fluorescence intensity using the microplate reader at the optimal excitation and emission wavelengths for the probe.
Calculate the fold-change in fluorescence intensity for each condition relative to the control.
Competitive Binding Assay
Objective: To assess whether the binding of the Methdilazine-based probe to its target can be displaced by a known competitor.
Materials:
All materials from the In Vitro Selectivity Assay
A known, unlabeled competitor molecule for the target analyte.
Procedure:
In the 96-well plate, add the Methdilazine-based probe and the target analyte to a series of wells.
To these wells, add increasing concentrations of the competitor molecule.
Include control wells with only the probe and target, and the probe alone.
Incubate and measure fluorescence as described above.
A decrease in fluorescence intensity with increasing competitor concentration indicates specific binding to the target.
Cellular Imaging and Co-localization Studies
Objective: To visualize the subcellular localization of the Methdilazine-based probe and determine if it co-localizes with its intended target within living cells.
Materials:
Cultured cells (e.g., HeLa, MCF-7)
Cell culture medium
Methdilazine-based fluorescent probe
A known fluorescent probe for the target organelle or molecule (e.g., MitoTracker for mitochondria)
Confocal laser scanning microscope
Procedure:
Seed cells on glass-bottom dishes and culture overnight.
Treat the cells with the Methdilazine-based probe at an optimized concentration and for an appropriate duration.
If applicable, co-stain the cells with a specific organelle tracker.
Wash the cells with PBS.
Image the cells using a confocal microscope, acquiring images in the respective fluorescence channels for the Methdilazine-based probe and the co-localization marker.
Analyze the images for the degree of overlap between the two fluorescence signals to determine subcellular localization and specificity.
Visualizing the Validation Workflow
The following diagram illustrates the logical workflow for validating the specificity of a novel fluorescent probe.
Caption: A flowchart illustrating the key stages in validating the specificity of a new fluorescent probe.
Signaling Pathway of a Hypothetical Methdilazine-Based Probe for HOCl
The proposed mechanism for a phenothiazine-based probe, and by extension a hypothetical Methdilazine-based probe, for the detection of hypochlorous acid (HOCl) involves a specific chemical reaction that alters the probe's fluorescence properties.
Caption: The proposed signaling pathway for a Methdilazine-based fluorescent probe targeting hypochlorous acid.
Independent Verification of Published Methdilazine Research Findings: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of Methdilazine's performance with other antihistamines, supported by available experimental data and detailed m...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of Methdilazine's performance with other antihistamines, supported by available experimental data and detailed methodologies. The information is intended to assist researchers in verifying published findings and guiding future drug development efforts.
Table 2: Comparative Antihistaminic Activity (In Vitro Functional Assay)
Drug
Generation
Inhibition of Histamine-Induced Guinea Pig Ileum Contraction (IC50 in nM)
Methdilazine
First
Not Available
Diphenhydramine
First
3.2
Mepyramine
First
0.8
Table 3: Comparative Anticholinergic Activity
Drug
Generation
Anticholinergic Activity (pA2 value)
Methdilazine
First
Not Available
Atropine (Reference)
-
8.9 - 9.2
Diphenhydramine
First
7.8
Cetirizine
Second
< 5
Experimental Protocols
Histamine H1 Receptor Binding Assay
This in vitro assay quantifies the affinity of a drug for the histamine H1 receptor.
Methodology:
Preparation of Receptor Source: Cell membranes expressing the human histamine H1 receptor are prepared from cultured cell lines (e.g., CHO or HEK293 cells) or from tissues known to have high H1 receptor density (e.g., guinea pig brain).
Radioligand Binding: A radiolabeled H1 antagonist (e.g., [³H]-mepyramine) is incubated with the receptor preparation in the presence of varying concentrations of the test compound (e.g., Methdilazine).
Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. Bound and free radioligand are then separated by rapid filtration through glass fiber filters.
Quantification: The radioactivity retained on the filters, representing the amount of bound radioligand, is measured using liquid scintillation counting.
Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
This ex vivo assay assesses the functional antagonist activity of a drug against histamine-induced smooth muscle contraction.
Methodology:
Tissue Preparation: A segment of the terminal ileum is isolated from a guinea pig and mounted in an organ bath containing a physiological salt solution (e.g., Tyrode's solution), maintained at 37°C and aerated with carbogen (95% O2, 5% CO2).
Contraction Measurement: The tissue is connected to an isometric force transducer to record contractions.
Histamine Challenge: Cumulative concentrations of histamine are added to the organ bath to establish a concentration-response curve for contraction.
Antagonist Incubation: The tissue is washed and then incubated with a fixed concentration of the test compound (e.g., Methdilazine) for a predetermined period.
Repeat Histamine Challenge: The histamine concentration-response curve is re-established in the presence of the antagonist.
Data Analysis: The rightward shift of the histamine concentration-response curve caused by the antagonist is used to calculate the antagonist's potency, often expressed as an IC50 value (the concentration of antagonist that produces a 50% inhibition of the maximal histamine response) or a pA2 value (the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist concentration-response curve).
In Vivo Models of Antihistaminic Activity
Histamine-Induced Paw Edema in Rats:
Animal Model: Rats are used as the experimental animal.
Induction of Edema: A sub-plantar injection of histamine into the rat's hind paw induces localized edema.[1][2][3]
Drug Administration: The test compound (e.g., Methdilazine) is administered systemically (e.g., orally or intraperitoneally) at various doses prior to the histamine injection.
Measurement of Edema: The volume of the paw is measured at different time points after histamine injection using a plethysmometer.
Data Analysis: The percentage inhibition of edema by the test compound compared to a vehicle control group is calculated to determine its anti-inflammatory and antihistaminic efficacy.
Mandatory Visualization
Caption: Histamine H1 Receptor Signaling Pathway and Methdilazine's Point of Intervention.
Caption: Anticholinergic Mechanism of Methdilazine at the Muscarinic Receptor.
Caption: Experimental Workflow for Antihistamine Efficacy Testing.
Benchmarking Methdilazine's in vitro safety profile against newer antihistamines
For Immediate Release This guide provides a comparative in vitro safety profile of the first-generation antihistamine, methdilazine, against several newer second and third-generation agents: loratadine, desloratadine, ce...
Author: BenchChem Technical Support Team. Date: November 2025
For Immediate Release
This guide provides a comparative in vitro safety profile of the first-generation antihistamine, methdilazine, against several newer second and third-generation agents: loratadine, desloratadine, cetirizine, levocetirizine, and fexofenadine. The analysis focuses on three key areas of preclinical safety assessment: cytotoxicity, genotoxicity, and cardiac safety, specifically hERG channel inhibition. The data presented is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in early-stage drug discovery and development.
Comparative Safety Data Summary
The following table summarizes the available in vitro data for methdilazine and its modern counterparts. It is important to note that direct comparative studies are limited, and data has been aggregated from various sources. Experimental conditions, such as cell lines and assay protocols, may vary between studies, influencing the reported values.
Antihistamine
Class
Cytotoxicity (IC50)
Genotoxicity (In Vitro)
Cardiac Safety (hERG Inhibition IC50)
Methdilazine
First-Generation (Phenothiazine)
Data not available
Generally negative in bacterial and mammalian cell assays[1]
Data not available; other phenothiazine antihistamines like promethazine show hERG inhibition (IC50 = 1.46 µM)[2]
Detailed methodologies for the key in vitro safety assays are outlined below. These protocols are representative of standard practices in preclinical toxicology.
Cytotoxicity Assays (e.g., MTT, Trypan Blue Exclusion)
Objective: To determine the concentration of a substance that reduces the viability of a cell population by 50% (IC50).
Cell Lines: Human cell lines such as HepG2 (liver), HEK293 (kidney), or peripheral blood lymphocytes are commonly used.
Methodology:
Cells are seeded in 96-well plates and allowed to adhere overnight.
The antihistamine is added in a range of concentrations and incubated for a specified period (e.g., 24, 48, or 72 hours).
For the MTT assay, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan crystals.
The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).
The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).
Cell viability is calculated as a percentage of the untreated control, and the IC50 value is determined by plotting a dose-response curve.
For the Trypan Blue assay, cells are harvested and stained with Trypan Blue. Non-viable cells with compromised membranes take up the dye and are counted using a hemocytometer or automated cell counter.
Genotoxicity Assays
Objective: To assess the potential of a compound to induce genetic mutations or chromosomal damage.
a) Bacterial Reverse Mutation Assay (Ames Test):
Principle: This assay uses several strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved in histidine or tryptophan synthesis, respectively. A positive result is indicated by an increase in the number of revertant colonies that can grow in the absence of the specific amino acid, suggesting the test article induced a reverse mutation.
Methodology:
The bacterial strains are exposed to the test antihistamine at various concentrations, both with and without a metabolic activation system (S9 mix from rat liver).
The mixture is plated on a minimal agar medium.
After incubation, the number of revertant colonies is counted and compared to the negative control.
b) In Vitro Micronucleus Assay:
Principle: This assay detects chromosomal damage by identifying micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.
Methodology:
Mammalian cells (e.g., human peripheral blood lymphocytes, CHO, or TK6 cells) are treated with the antihistamine.
Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells.
After an appropriate incubation period, the cells are harvested, fixed, and stained.
The frequency of micronuclei in binucleated cells is scored under a microscope.
Cardiac Safety: hERG Potassium Channel Assay
Objective: To evaluate the potential of a compound to inhibit the hERG (human Ether-à-go-go-Related Gene) potassium channel, which can lead to QT interval prolongation and potentially fatal cardiac arrhythmias like Torsades de Pointes.
Methodology (Patch-Clamp Electrophysiology):
A cell line stably expressing the hERG channel (e.g., HEK293 cells) is used.
The whole-cell patch-clamp technique is employed to measure the ionic currents flowing through the hERG channels in individual cells.
A specific voltage protocol is applied to the cell to elicit hERG currents.
The baseline current is recorded, and then the cells are perfused with increasing concentrations of the test antihistamine.
The degree of channel inhibition at each concentration is measured.
The IC50 value is determined by fitting the concentration-response data to a suitable equation.
To provide a clearer understanding of the experimental processes and their interrelationships, the following diagrams have been generated using Graphviz.
Caption: Workflow for in vitro safety assessment of antihistamines.
Caption: Signaling pathway of hERG channel blockade leading to potential arrhythmia.
Proper Disposal of Methdilazine in a Laboratory Setting
The proper disposal of methdilazine, an antihistamine of the phenothiazine class, is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. Unused, expired, or contami...
Author: BenchChem Technical Support Team. Date: November 2025
The proper disposal of methdilazine, an antihistamine of the phenothiazine class, is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. Unused, expired, or contaminated methdilazine and its containers must be managed as chemical waste. The following procedures provide a step-by-step guide for research, scientists, and drug development professionals.
Section 1: Immediate Safety and Waste Identification
Before handling methdilazine waste, consult the Safety Data Sheet (SDS) and wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. The primary and most critical step in disposal is to determine if the methdilazine waste is classified as hazardous under the Resource Conservation and Recovery Act (RCRA) or state and local regulations.
Step 1: Hazardous Waste Determination
Consult Environmental Health & Safety (EHS): Your institution's EHS department is the primary authority for waste classification. Provide them with the SDS and any information on contaminants or mixtures.
Check Regulatory Lists: EHS will determine if methdilazine or its formulation is explicitly listed as a "P-listed" (acutely hazardous) or "U-listed" (toxic) waste by the Environmental Protection Agency (EPA) or state authorities.[1][2][3] Discarded, unused commercial chemical products are the primary focus of these lists.[1][2]
Evaluate Hazardous Characteristics: Even if not specifically listed, the waste may be considered hazardous if it exhibits one of the four characteristics:
Reactivity: Unstable, reacts violently with water, or generates toxic gases.[6]
Toxicity: Harmful when ingested or absorbed. This is determined by a specific test (Toxicity Characteristic Leaching Procedure - TCLP), and if contaminants exceed regulatory limits, the waste is hazardous.
The determination made in this step dictates the entire disposal pathway. Do not proceed without a definitive classification from EHS.
Section 2: Segregation and Storage of Methdilazine Waste
Proper segregation is essential to prevent dangerous chemical reactions.[7] All chemical waste must be stored in designated Satellite Accumulation Areas (SAAs) at or near the point of generation.[8]
Step 2: Container Selection and Labeling
Use Compatible Containers: Store methdilazine waste in a chemically compatible, leak-proof container with a secure lid. Avoid using metal containers for corrosive materials or glass for hydrofluoric acid waste.[7]
Label Immediately: Attach a hazardous waste label to the container as soon as the first drop of waste is added.
Complete the Label: The label must include:
The words "Hazardous Waste."
The full chemical name(s) of the contents (e.g., "Methdilazine Hydrochloride in Methanol"). Avoid abbreviations or formulas.[7]
The accumulation start date.
The specific hazards (e.g., Toxic).
Step 3: Proper Storage
Keep Containers Closed: Waste containers must remain tightly sealed except when adding waste.[8]
Segregate Incompatibles: Do not mix methdilazine waste with incompatible materials such as strong acids, bases, or oxidizers.
Secondary Containment: It is best practice to store liquid waste containers in a secondary containment bin to prevent spills from spreading.
Section 3: Disposal Procedures
The disposal route is determined by the hazardous waste classification from Section 1. Under no circumstances should chemical waste like methdilazine be disposed of down the drain or in the regular trash. [9]
Procedure A: Disposal of RCRA-Hazardous Methdilazine Waste
Accumulate Safely: Collect the waste in your lab's SAA, following all storage rules.
Request Pickup: Once the container is full or the accumulation time limit is approaching (typically 9-12 months for satellite areas), submit a chemical waste pickup request to your EHS department.[9]
Professional Disposal: EHS will collect the waste and consolidate it for shipment by a licensed hazardous waste management vendor.[10] The standard and required method of disposal for toxic pharmaceutical waste is high-temperature incineration.[11]
Documentation: A manifest will track the waste from "cradle to grave," and a certificate of destruction will be provided as proof of proper disposal.[10]
Procedure B: Disposal of Non-Hazardous Methdilazine Waste
Even if deemed non-hazardous by EHS, methdilazine waste should not be treated as common trash. It is typically managed as industrial or chemical waste.
Accumulate and Label: Follow the same accumulation and labeling procedures as for hazardous waste, but the label may specify "Non-RCRA Chemical Waste" or a similar designation provided by EHS.
Request Pickup: Contact EHS for pickup. They will direct you to the appropriate waste stream.
Disposal Method: The typical disposal method is still incineration via a professional waste vendor to ensure the complete destruction of the active pharmaceutical ingredient.[10]
Section 4: Spill and Emergency Procedures
In the event of a spill, prioritize personnel safety.
Alert Personnel: Notify everyone in the immediate area.
Assess the Spill: For small spills of solid methdilazine, you may be able to manage it internally if you are trained to do so.
Cleanup Protocol (Small Spill):
Wear appropriate PPE (gloves, goggles, lab coat).
Dampen the solid material with an appropriate solvent (e.g., toluene, as suggested by some sources, though a less volatile solvent may be preferred; consult your SDS/EHS).
Carefully transfer the dampened material and any contaminated cleaning materials (e.g., absorbent pads) into your hazardous waste container.
Decontaminate the spill surface with soap and water.
Large Spills: For large spills or spills of unknown materials, evacuate the area and contact your institution's EHS or emergency response team immediately.
Quantitative Data Summary
While no specific quantitative disposal limits for methdilazine were identified, the following RCRA generator status thresholds are crucial for laboratory compliance. Your laboratory's waste generation rate determines your generator category, which has specific regulatory requirements for storage time and volume.
